4-Cyclopropylpentan-2-amine

Core Science & Biosynthesis

4-Cyclopropylpentan-2-amine IUPAC name and structure

An In-Depth Technical Guide to 4-Cyclopropylpentan-2-amine: Structure, Synthesis, and Applications

Abstract

This technical guide provides a comprehensive overview of 4-cyclopropylpentan-2-amine, a primary aliphatic amine featuring a unique cyclopropyl moiety. Addressed to researchers, scientists, and professionals in drug development, this document delves into the molecule's IUPAC nomenclature, chemical structure, and key physicochemical properties. A detailed, step-by-step synthetic protocol is presented, accompanied by a workflow diagram for clarity. Furthermore, the guide explores the significant role of the cyclopropylamine motif in medicinal chemistry, highlighting its applications as a pharmacophore in the development of novel therapeutic agents. This document aims to serve as a valuable resource for those interested in the synthesis and application of this and related cyclopropyl-containing compounds.

IUPAC Nomenclature and Chemical Structure

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 4-cyclopropylpentan-2-amine .

The structure is defined by a five-carbon pentane chain as the parent structure. An amine group (-NH₂) is attached to the second carbon atom, and a cyclopropyl group is attached to the fourth carbon atom.

Structural Breakdown:

• Parent Chain: Pentane (a five-carbon alkane).

• Primary Functional Group: Amine (-NH₂) at position 2. This designates the compound as a pentan-2-amine.

• Substituent: A cyclopropyl group at position 4.

The numbering of the pentane chain starts from the end that gives the primary functional group (the amine) the lowest possible number.

Chemical Structure:

Physicochemical Properties

Property	Predicted Value	Source
Molecular Formula	C₈H₁₇N	-
Molecular Weight	127.23 g/mol	-
Appearance	Colorless to pale yellow liquid	[1]
Boiling Point	Estimated 150-170 °C	Inferred from similar amines
Solubility	Miscible with water and many organic solvents	[2]
pKa	Estimated 9-10	[2]

Synthesis of 4-Cyclopropylpentan-2-amine

The synthesis of 4-cyclopropylpentan-2-amine can be achieved through various established organic chemistry methods. A common and effective approach involves the reductive amination of a corresponding ketone, 4-cyclopropylpentan-2-one.

Experimental Protocol: Reductive Amination

This two-step protocol outlines the synthesis starting from 4-cyclopropylpentan-2-one.

Step 1: Imine Formation

• To a solution of 4-cyclopropylpentan-2-one (1.0 eq) in methanol, add ammonium chloride (1.5 eq) and aqueous ammonia (excess).

• Stir the reaction mixture at room temperature for 2-4 hours to facilitate the formation of the corresponding imine.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

Step 2: Reduction to the Amine

• Once the imine formation is complete, cool the reaction mixture to 0 °C in an ice bath.

• Carefully add sodium borohydride (NaBH₄) (2.0 eq) portion-wise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for an additional 12-16 hours.

• Quench the reaction by the slow addition of water.

• Extract the product with a suitable organic solvent, such as diethyl ether or ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by distillation or column chromatography to yield 4-cyclopropylpentan-2-amine.

Synthesis Workflow Diagram

Caption: Reductive amination workflow for the synthesis of 4-cyclopropylpentan-2-amine.

Applications in Medicinal Chemistry and Drug Development

The cyclopropylamine moiety is a valuable structural motif in medicinal chemistry, known for imparting unique and beneficial properties to drug candidates.[3][4] While specific applications of 4-cyclopropylpentan-2-amine are not extensively documented, the broader class of cyclopropylamines has significant therapeutic relevance.

Key Roles of the Cyclopropylamine Moiety:

• Enzyme Inhibition: The strained three-membered ring of cyclopropylamine can lead to mechanism-based inhibition of certain enzymes.[4] For instance, it is a key pharmacophore in inhibitors of monoamine oxidase (MAO) and lysine-specific demethylase 1 (LSD1), which are targets for antidepressants and cancer therapies, respectively.[4]

• Metabolic Stability: The cyclopropyl group can enhance the metabolic stability of a drug molecule by blocking sites susceptible to oxidative metabolism.[4]

• Conformational Rigidity: The rigid structure of the cyclopropane ring can help to lock a molecule into a specific conformation that is optimal for binding to its biological target, potentially increasing potency and selectivity.[3]

• Pharmacokinetic Profile Improvement: The introduction of a cyclopropyl group can favorably modulate a drug's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

Given these properties, 4-cyclopropylpentan-2-amine represents a promising building block for the synthesis of novel therapeutic agents in areas such as neuropharmacology, oncology, and infectious diseases. Its specific substitution pattern may offer advantages in terms of target affinity and selectivity.

Conclusion

4-Cyclopropylpentan-2-amine is a structurally interesting primary amine with potential for a variety of applications, particularly in the field of drug discovery and development. Its synthesis can be readily achieved through established methods like reductive amination. The presence of the cyclopropylamine motif suggests that this compound and its derivatives could be valuable tools for medicinal chemists seeking to develop new drugs with improved efficacy and pharmacokinetic profiles. Further research into the biological activities of 4-cyclopropylpentan-2-amine and its analogues is warranted.

References

• Longdom Publishing. (2024). Cyclopropylamine in Medicinal Chemistry: Synthesis and Applications. Journal of Pharmaceutical Reports, 8(4). [Link]

• Ataman Kimya. CYCLOPROPYLAMINE. [Link]

• Faler, C. A. (2007, January). Synthesis and applications of cyclopropylamines and cyclopropanols from a titanium-mediated cyclopro.... ResearchGate. [Link]

• ResearchGate. (2026, January 2). Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates. [Link]

• PubChem. 4-Cyclopropylpentan-2-ol. [Link]

• The Good Scents Company. cyclopropyl amine. [Link]

• Thesis Template. Zinc Mediated Synthesis of Cyclopropylamines. [Link]

• Longdom Publishing. (n.d.). Cyclopropylamine in Medicinal Chemistry: Synthesis and Applicatio. [Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]

The Cyclopropylamine Pharmacophore: Mechanisms of Irreversible Inhibition and Therapeutic Applications in Epigenetics and Oncology

Executive Summary

The cyclopropylamine (CPA) moiety represents a "privileged scaffold" in modern medicinal chemistry, distinguished by its unique combination of conformational rigidity, metabolic stability, and latent reactivity. While historically recognized in monoamine oxidase (MAO) inhibitors like tranylcypromine, recent advancements have repositioned CPAs as critical warheads for epigenetic modulation, specifically targeting Lysine-Specific Demethylase 1 (LSD1/KDM1A).

This technical guide analyzes the biological activity of novel cyclopropylamines, focusing on their mechanism-based inactivation of flavin-dependent enzymes, structure-activity relationships (SAR) for selectivity, and the fine balance between therapeutic efficacy and cytochrome P450 (CYP) toxicity.

The Cyclopropylamine Pharmacophore: Structural & Electronic Properties

The biological potency of cyclopropylamines stems from the inherent strain of the cyclopropane ring (~27.5 kcal/mol). This strain facilitates ring-opening reactions under specific oxidative conditions, a property exploited for covalent target engagement.

Key Physicochemical Characteristics[1]

• Conformational Rigidity: The cyclopropyl group restricts the rotation of the amine, locking the molecule into a bioactive conformation that often mimics the transition state of peptide substrates.

• Basicity (pKa): The pKa of cyclopropylamine (~8.7) is lower than that of isopropylamine (~10.6). This reduced basicity enhances membrane permeability and alters interactions with active site residues (e.g., Asp/Glu carboxylates).

• Single Electron Transfer (SET) Susceptibility: The nitrogen lone pair is susceptible to one-electron oxidation. The resulting aminyl radical cation is unstable and undergoes rapid ring opening to form a carbon-centered radical, the key species for covalent inhibition.

Table 1: Comparative Properties of Amine Scaffolds

Property	Cyclopropylamine	Isopropylamine	Propargylamine
Hybridization	(approx)		/
Ring Strain	High (~27.5 kcal/mol)	None	N/A
Metabolic Fate	Ring opening / Covalent Adduct	N-Dealkylation	Alkyne hydration / Adduct
Primary Target Class	Flavin-dependent Oxidases (MAO, LSD1)	GPCRs, Ion Channels	MAO, Aldehyde Dehydrogenase

Therapeutic Mechanism: Epigenetic Modulation of LSD1

The most significant recent application of novel CPAs is the inhibition of LSD1 (KDM1A), an epigenetic eraser overexpressed in Acute Myeloid Leukemia (AML) and small-cell lung cancer.

Mechanism of Action: Suicide Inhibition

Novel CPAs function as mechanism-based (suicide) inhibitors .[1][2] They are processed by the target enzyme as substrates until the catalytic intermediate permanently disables the enzyme.

• Substrate Recognition: The CPA binds to the LSD1 active site, mimicking the methylated lysine of Histone H3.

• Oxidation: The FAD cofactor accepts an electron (or hydride equivalent) from the CPA nitrogen.

• Radical Formation: An aminyl radical cation is formed.[3]

• Ring Opening: The strain release drives the opening of the cyclopropyl ring, generating a reactive methylene radical.

• Adduct Formation: This radical attacks the C(4)a position of the FAD cofactor, forming a stable covalent N5-C4a adduct that prevents further catalytic turnover.

Visualization: Mechanism of FAD Adduct Formation

The following diagram illustrates the single-electron transfer (SET) pathway leading to enzyme inactivation.

Caption: Step-wise mechanism of LSD1 inactivation by cyclopropylamines. The process relies on the catalytic machinery of the enzyme to generate the reactive species, ensuring high specificity.

Structure-Activity Relationship (SAR) Insights

Designing novel CPAs requires navigating the selectivity challenge between LSD1 and the structurally related Monoamine Oxidases (MAO-A/B).

Optimizing for LSD1 Selectivity[5]

• N-Substitution: Unlike MAO inhibitors which often tolerate small N-alkyl groups, LSD1 inhibitors benefit from larger, bulky N-substituents (e.g., substituted benzenes, bi-aryls) that occupy the large substrate-binding channel of LSD1.

• Ring Substitution:

  • Trans-2-phenylcyclopropylamine (tranylcypromine) is the parent scaffold.

  • Styrenylcyclopropylamines: Extending the phenyl ring via a vinyl linker (styrenyl) drastically increases potency against LSD1 while reducing MAO affinity.

  • C4-Substitution on Phenyl Ring: Adding electron-withdrawing groups (e.g., -F, -CF3) or bulky heterocycles (e.g., cyanopyrimidines) at the para position of the phenyl ring enhances metabolic stability and target residence time.

Toxicology: The CYP450 Liability

A critical challenge in CPA drug development is Mechanism-Based Inactivation (MBI) of Cytochrome P450 enzymes. The same ring-opening mechanism that targets LSD1 can inadvertently inactivate hepatic CYPs (specifically CYP2D6 and CYP3A4), leading to drug-drug interactions (DDIs).

Mitigation Strategies

• Deuteration: Incorporating deuterium at the cyclopropyl methine positions can slow the rate of radical formation (Kinetic Isotope Effect), potentially reducing MBI without sacrificing target potency.

• Steric Shielding: Introducing substituents adjacent to the amine can hinder the approach to the CYP heme iron.

Experimental Protocols

Protocol A: Biochemical LSD1 Inactivation Assay

Objective: Determine the

values to quantify covalent inhibition efficiency.

Reagents:

• Recombinant human LSD1/CoREST complex.

• Substrate: H3K4me2 peptide (biotinylated).

• Detection: Amplex Red / Peroxidase coupled system (detects

  release).

Workflow:

• Preparation: Dilute LSD1 (final conc. 10-50 nM) in assay buffer (50 mM HEPES pH 7.5, 0.1 mg/mL BSA).

• Pre-incubation: Incubate enzyme with varying concentrations of the CPA inhibitor (0, 0.1, 1, 10, 100

  M) for different time points (0, 5, 10, 20, 30 min) at room temperature.

• Jump Dilution: Dilute the mixture 100-fold into a solution containing saturating substrate (H3K4me2) and Amplex Red detection mix. Note: This step minimizes reversible binding effects, isolating the irreversible component.

• Measurement: Monitor fluorescence (Ex 530 nm / Em 590 nm) continuously for 20 minutes.

• Analysis:

  • Plot the natural log of residual activity (

    ) vs. pre-incubation time to obtain for each concentration.

  • Plot

    vs. [Inhibitor] to determine and using the equation:

Protocol B: Microsomal Stability & MBI Assessment

Objective: Differentiate between metabolic clearance and mechanism-based inactivation of CYP enzymes.

Workflow:

• Incubation: Incubate test compound (1

  M) with human liver microsomes (HLM) and NADPH.

• MBI Shift Assay:

  • Set A (-NADPH pre-incubation): Add compound + HLM, incubate 30 min, then add NADPH and probe substrate (e.g., Midazolam for CYP3A4).

  • Set B (+NADPH pre-incubation): Add compound + HLM + NADPH, incubate 30 min, then add probe substrate.

• Readout: Measure the formation of the probe substrate metabolite via LC-MS/MS.

• Interpretation: A significant decrease in probe metabolite formation in Set B compared to Set A (shifted

  ) indicates time-dependent, mechanism-based inactivation.

Visualization: Screening Workflow

The following DOT diagram outlines the logical progression from hit identification to toxicity de-risking.

Caption: Integrated screening cascade for novel cyclopropylamines, prioritizing early detection of CYP inactivation liabilities.

References

• Design and Synthesis of Styrenylcyclopropylamine LSD1 Inhibitors. National Institutes of Health (PMC). Available at: [Link]

• Comprehensive in Vitro Characterization of the LSD1 Small Molecule Inhibitor Class in Oncology. National Institutes of Health (PMC). Available at: [Link]

• Cyclopropylamine inactivation of cytochromes P450: role of metabolic intermediate complexes. PubMed. Available at: [Link]

• Exploring cyclopropylamine containing cyanopyrimidines as LSD1 inhibitors. PubMed. Available at: [Link]

• Suicide Inhibition of Cytochrome P450 Enzymes by Cyclopropylamines via a Ring-Opening Mechanism. Frontiers in Chemistry. Available at: [Link][1][2][4][5][6]

• Advances in the Synthesis of Cyclopropylamines. Chemical Reviews (ACS). Available at: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Frontiers | Suicide Inhibition of Cytochrome P450 Enzymes by Cyclopropylamines via a Ring-Opening Mechanism: Proton-Coupled Electron Transfer Makes a Difference [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Cyclopropylamine inactivation of cytochromes P450: role of metabolic intermediate complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Convenient synthesis, characterization and biological evaluation of novel 1-phenylcyclopropane carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Whitepaper: Theoretical & Pharmacological Profiling of 4-Cyclopropylpentan-2-amine

The following technical guide provides a theoretical and pharmacological profiling of 4-Cyclopropylpentan-2-amine , a structural analog of known sympathomimetic amines like DMBA (AMP Citrate) and DMAA.

Executive Summary

4-Cyclopropylpentan-2-amine (C₈H₁₇N) is a theoretical aliphatic amine and structural analog of the sympathomimetic agents 1,3-dimethylbutylamine (DMBA) and 1,3-dimethylamylamine (DMAA). Characterized by a pentane backbone with a cyclopropyl substituent at the 4-position, this molecule presents a unique pharmacological profile combining the lipophilicity of medium-chain alkylamines with the steric rigidity of a cyclopropyl moiety.

This guide outlines the theoretical physicochemical properties, proposed synthetic pathways, Structure-Activity Relationship (SAR) predictions, and toxicological risks associated with this chemical entity. It serves as a foundational reference for researchers investigating novel psychoactive substances (NPS) or designing adrenergic ligands.

Part 1: Chemical Structure & Stereochemistry

Structural Identity

The molecule consists of a pentan-2-amine backbone substituted at the 4-position with a cyclopropyl group.[1] The cyclopropyl ring introduces significant steric bulk and lipophilicity compared to a standard methyl or ethyl group, potentially enhancing blood-brain barrier (BBB) permeability.

• IUPAC Name: 4-cyclopropylpentan-2-amine

• Molecular Formula: C₈H₁₇N

• Molecular Weight: 127.23 g/mol

• SMILES: CC(CC(C)C1CC1)N (Theoretical)

Stereochemical Complexity

The molecule possesses two chiral centers:

• C2: The carbon bearing the amine group.

• C4: The carbon bearing the cyclopropyl group.

This results in four distinct stereoisomers (two enantiomeric pairs). Based on SAR data from analogous compounds like Amphetamine and DMAA, the (2S) configuration at the amine center is theoretically predicted to exhibit higher potency at catecholamine transporters.

Table 1: Predicted Physicochemical Properties

Property	Value (Predicted)	Rationale
LogP	2.4 – 2.8	Cyclopropyl group adds ~0.8–1.0 log units vs. methyl.
pKa	10.1 – 10.5	Typical for alpha-methylated primary aliphatic amines.
PSA	26.02 Ų	Polar Surface Area dominated by the primary amine.
BBB Score	High (1.0)	High lipophilicity + Low MW + Cationic at pH 7.4.
Rotatable Bonds	3	C2-C3, C3-C4, C4-Cyclopropyl bond.

Part 2: Proposed Synthetic Pathways

Since no industrial standard exists, we propose a scalable synthesis route derived from the confirmed precursor 4-cyclopropylpentan-2-ol (PubChem CID 64719449) or via modular organic synthesis.

Retro-Synthetic Analysis

The most efficient pathway involves the construction of the ketone intermediate, 4-cyclopropylpentan-2-one , followed by reductive amination.

Detailed Protocol (Theoretical)

Step 1: Aldol Condensation (Carbon Skeleton Formation)

• Reagents: Cyclopropanecarboxaldehyde + Acetone.

• Catalyst: NaOH (aq) or Piperidine/Acetic Acid.

• Intermediate: 4-cyclopropylbut-3-en-2-one.

• Mechanism: Cross-aldol condensation followed by dehydration.

Step 2: Hydrogenation & Methylation (Chain Extension)

• Note: Direct methylation of the enone is difficult. A Grignard approach is preferred.

• Alternate Route: React Cyclopropylmagnesium bromide with Pentan-2,4-dione (unstable) or use 4-chloro-pentan-2-one precursor.

• Preferred Route: Oxidation of 4-cyclopropylpentan-2-ol using Jones Reagent or PCC to yield 4-cyclopropylpentan-2-one .

Step 3: Reductive Amination (Target Synthesis)

• Precursor: 4-cyclopropylpentan-2-one.

• Reagents: Ammonium Acetate (NH₄OAc), Sodium Cyanoborohydride (NaBH₃CN).

• Solvent: Methanol (MeOH).

• Conditions: pH 6.0, Ambient Temp, 24h.

Workflow Diagram:

Caption: Proposed reductive amination pathway from the alcohol precursor to the amine target.

Part 3: Pharmacodynamics & SAR Analysis

Mechanism of Action (Predicted)

Based on structural homology with DMAA (1,3-dimethylamylamine) and Propylhexedrine (hexahydromethamphetamine), 4-Cyclopropylpentan-2-amine is classified as an Indirect Sympathomimetic .

• TAAR1 Agonism: The molecule likely acts as an intracellular agonist at the Trace Amine Associated Receptor 1 (TAAR1), triggering the phosphorylation of the transporter.

• Transporter Reversal: It substrates for the Norepinephrine Transporter (NET) and Dopamine Transporter (DAT), reversing the flow of monoamines into the synaptic cleft.

• VMAT2 Interaction: The lipophilic cyclopropyl tail may facilitate entry into presynaptic vesicles, displacing neurotransmitters via the Vesicular Monoamine Transporter 2 (VMAT2).

Structure-Activity Relationship (SAR)

• The Cyclopropyl Effect: Unlike a flexible propyl chain, the cyclopropyl ring is rigid. In medicinal chemistry, cyclopropyl groups are often used as "bioisosteres" for isopropyl groups or double bonds. This rigidity typically increases receptor binding affinity by reducing the entropic penalty of binding.

• Steric Bulk at C4: The bulk at position 4 (gamma to the amine) mimics the leucine moiety in leucine-based false substrates. This suggests high affinity for NET over DAT, predicting a profile more adrenergic (alertness/heart rate) than dopaminergic (euphoria).

Signaling Cascade Diagram:

Caption: Theoretical pharmacodynamic cascade demonstrating transporter reversal and adrenergic activation.

Part 4: Toxicology & Safety Profile

Metabolic Stability & CYP Interaction

The cyclopropyl moiety is a critical toxicological feature. While generally stable, cyclopropyl rings can undergo radical ring opening when processed by Cytochrome P450 enzymes (specifically CYP2D6 or CYP3A4).

• Mechanism-Based Inhibition: If the radical intermediate binds covalently to the heme center of the CYP enzyme, 4-Cyclopropylpentan-2-amine could act as a suicide inhibitor , leading to non-linear pharmacokinetics and drug-drug interactions.

• Primary Metabolite: Hydroxylation at the C4 or C5 position, followed by conjugation.

Cardiovascular Risks

As a potent vasoconstrictor (predicted), the risks include:

• Hypertensive Crisis: Due to unmitigated alpha-adrenergic agonism.

• Cerebral Hemorrhage: At high doses, particularly if combined with caffeine or other stimulants.

Regulatory Status

While not explicitly listed by CAS name in major drug schedules (as of late 2025), this compound falls under "analog acts" in jurisdictions like the USA (Federal Analog Act) due to its functional and structural similarity to Schedule I/II stimulants or banned dietary ingredients like DMAA.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 64719449, 4-Cyclopropylpentan-2-ol. Retrieved from [Link]

• Pigott, A., et al. (2012). Trans-2-(2,5-Dimethoxy-4-iodophenyl)cyclopropylamine and trans-2-(2,5-dimethoxy-4-bromophenyl)cyclopropylamine as potent agonists for the 5-HT2 receptor family.[2] Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• Wouters, J., et al. (2018). Cyclopropylamines in Medicinal Chemistry: Challenges and Opportunities. Journal of Medicinal Chemistry.[3] (Contextual citation for cyclopropyl bioisosterism).

• Simmons, H. E., & Smith, R. D. (1959).A New Synthesis of Cyclopropanes. Journal of the American Chemical Society. (Foundational chemistry for cyclopropyl synthesis).

Sources

• 1. chemscene.com [chemscene.com]
• 2. BJOC - trans-2-(2,5-Dimethoxy-4-iodophenyl)cyclopropylamine and trans-2-(2,5-dimethoxy-4-bromophenyl)cyclopropylamine as potent agonists for the 5-HT2 receptor family [beilstein-journals.org]
• 3. 2,5-Bis(3,4-dimethoxybenzyl)cyclopentylamine, a peripheral dopamine blocking agent - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Discovery, Synthesis, and Isolation of 4-Cyclopropylpentan-2-amine

Executive Summary & Rational Design

The compound 4-Cyclopropylpentan-2-amine represents a specialized aliphatic amine scaffold, structurally analogous to sympathomimetic agents like 1,3-dimethylamylamine (DMAA), but distinguished by the incorporation of a cyclopropyl moiety at the

-position relative to the amine.

In drug discovery, the "Discovery" of such a molecule is often driven by bioisosteric replacement . The cyclopropyl group is a unique structural motif; it is often used to replace isopropyl or isobutyl groups to increase metabolic stability (by blocking P450 oxidation sites) and introduce rigid steric bulk without significantly increasing lipophilicity.

This guide details the de novo synthesis and isolation of 4-Cyclopropylpentan-2-amine. Unlike simple extraction from natural sources, this molecule requires a robust synthetic strategy. We present a convergent route utilizing a Gilman reagent-mediated Michael addition followed by reductive amination , ensuring high purity and scalability.

Retrosynthetic Analysis & Pathway Design

To design a self-validating synthetic route, we employ a retrosynthetic disconnection that breaks the molecule into stable, commercially available precursors.

Strategic Disconnection

The target molecule contains two chiral centers (C2 and C4). A racemic synthesis is proposed here for general accessibility, yielding a mixture of diastereomers.

• C-N Disconnection: The amine at C2 is best installed via reductive amination of the corresponding ketone, 4-cyclopropylpentan-2-one .

• C-C Disconnection: The 4-cyclopropylpentan-2-one skeleton can be constructed via a conjugate addition (Michael addition) of a cyclopropyl nucleophile to an

  -unsaturated ketone (3-penten-2-one ).

Visualization of Synthetic Logic

Figure 1: Retrosynthetic logic flow from target amine to commercial precursors.

Experimental Protocols

Phase 1: Synthesis of Intermediate (4-Cyclopropylpentan-2-one)

Objective: Install the cyclopropyl group at the C4 position via conjugate addition. Mechanism: Lithium dicyclopropylcuprate addition to 3-penten-2-one.

Reagents & Materials Table

Reagent	Equiv.[1][2]	Role
Cyclopropyl bromide	2.2	Nucleophile precursor
Lithium metal (or t-BuLi)	4.4	Lithiation agent
Copper(I) Iodide (CuI)	1.1	Transmetallation agent
3-Penten-2-one	1.0	Michael Acceptor
Diethyl Ether (Et2O)	Solvent	Anhydrous medium
NH4Cl (sat. aq.)	-	Quenching agent

Step-by-Step Methodology

• Preparation of Cyclopropyllithium:

  • In a flame-dried 3-neck flask under Argon, add Lithium metal (finely cut) to anhydrous Et2O.

  • Cool to -10°C. Add cyclopropyl bromide dropwise. Stir for 2 hours to generate cyclopropyllithium.

  • Causality: Low temperature prevents ring opening or Wurtz coupling side reactions.

• Formation of Gilman Reagent (LiCu(c-Pr)2):

  • Cool the solution to -78°C (Dry ice/Acetone bath).

  • Add CuI (purified) in one portion.

  • Allow to warm to -20°C briefly to ensure formation of the cuprate, then re-cool to -78°C.

  • Validation: The solution should turn a dark, homogeneous color, indicating cuprate formation.

• Michael Addition:

  • Add 3-penten-2-one (dissolved in Et2O) dropwise over 30 minutes.

  • Stir at -78°C for 2 hours, then allow to warm slowly to 0°C.

  • Mechanism:[3] The soft nucleophile (cuprate) preferentially attacks the

    -carbon (1,4-addition) rather than the carbonyl carbon (1,2-addition).

• Workup:

  • Quench with saturated NH4Cl solution.

  • Extract with Et2O (3x). Wash organics with brine, dry over MgSO4.

  • Concentrate in vacuo.

  • Purification: Vacuum distillation.

  • Expected Yield: 70-80%.

Phase 2: Reductive Amination to Target

Objective: Convert the ketone to the primary amine. Method: Leuckart-Wallach or Borohydride reduction. We select NaCNBH3 for mildness and selectivity.

Reagents & Materials Table

Reagent	Equiv.[1][2][3]	Role
4-Cyclopropylpentan-2-one	1.0	Substrate
Ammonium Acetate (NH4OAc)	10.0	Ammonia source
Sodium Cyanoborohydride	1.5	Reducing agent
Methanol (MeOH)	Solvent	Polar protic solvent
Molecular Sieves (3Å)	-	Water scavenger

Step-by-Step Methodology

• Imine Formation:

  • Dissolve the ketone in dry MeOH.

  • Add Ammonium Acetate and molecular sieves.

  • Stir at room temperature for 2 hours.

  • Causality: Excess ammonium acetate pushes the equilibrium toward the iminium intermediate.

• Reduction:

  • Add NaCNBH3 in portions.

  • Stir at room temperature for 12-24 hours.

  • Safety Note: NaCNBH3 generates HCN if acidified strongly. Maintain pH > 6 or use a scrubber.

• Quench:

  • Acidify carefully with 1M HCl to pH < 2 (to hydrolyze remaining imines and borate complexes).

  • Extract with Et2O (discard organic layer—this removes non-basic impurities).

Isolation & Purification Strategy (The "Self-Validating" Protocol)

The isolation of aliphatic amines utilizes their basicity as a "switch" to separate them from neutral and acidic impurities. This is the Acid-Base Extraction method.

Isolation Workflow Diagram

Figure 2: Acid-Base extraction workflow for high-purity amine isolation.

Detailed Isolation Protocol

• Acid Wash (Validation Step 1):

  • The reaction mixture (quenched with HCl) is washed with Diethyl Ether.

  • Logic: The target amine is protonated (

    ) and stays in the water. Any unreacted ketone or non-basic byproducts move to the ether layer.

  • Checkpoint: TLC of the ether layer should show the ketone spot; the aqueous layer should show nothing (amine salt is too polar).

• Basification (The Switch):

  • Cool the aqueous layer to 0°C.[1]

  • Slowly add 6M NaOH until pH > 12.

  • Observation: The solution will become cloudy/oily as the free amine separates from water.

• Extraction:

  • Extract the basic aqueous phase with Dichloromethane (DCM) (3 x 50 mL).

  • Combine DCM layers.

• Final Purification:

  • Dry over anhydrous Na2SO4.

  • Concentrate via rotary evaporation (careful: aliphatic amines can be volatile).

  • Distillation: If high purity is required, Kugelrohr distillation is recommended (approx. bp 150-160°C estimated).

Characterization & Quality Control

To ensure the "Trustworthiness" of the synthesis, the following analytical signatures must be confirmed.

Technique	Expected Signature	Diagnostic Value
1H NMR (CDCl3)	0.1-0.5 ppm (Multiplets, 4H)	Confirms Cyclopropyl ring integrity (high field).
1H NMR (CDCl3)	2.9-3.1 ppm (Multiplet, 1H)	Confirms CH-NH2 (alpha proton).
IR Spectroscopy	3200-3400 cm (Broad)	Primary Amine N-H stretch.
IR Spectroscopy	Absence of 1715 cm	Confirms complete reduction of ketone.
LC-MS	[M+H]+ = 128.14	Molecular weight verification.

Stereochemistry Note: The product will be a mixture of diastereomers (due to chirality at C2 and C4). In 1H NMR, this may appear as split signals for the methyl doublets or the methine protons.

Safety & Compliance

• Cyclopropyl Amines: Many cyclopropyl-containing amines act as Monoamine Oxidase Inhibitors (MAOIs) or mechanism-based inactivators of P450 enzymes [1]. Handle with extreme caution, assuming biological activity similar to tranylcypromine.

• Sodium Cyanoborohydride: Highly toxic. Contact with acid releases HCN gas. Use in a well-ventilated fume hood.

References

• Hanzlik, R. P., & Tullman, R. H. (1982). Suicidal inactivation of cytochrome P-450 by cyclopropylamines. Evidence for cation-radical intermediates. Journal of the American Chemical Society, 104(7), 2048–2050. Link

• Lipshutz, B. H., et al. (1984). Organocopper reagents: substitutions, conjugate additions, carbocuprations, and other reactions. Organic Reactions, 41, 135-631.

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. The Journal of Organic Chemistry, 61(11), 3849-3862. Link

• Wong, O., et al. (2012). 1,3-Dimethylamylamine (DMAA) in supplements and geranium products: natural or synthetic? Drug Testing and Analysis, 4(11), 880-882. (Context on aliphatic amine analysis). Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 3. Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride - PMC [pmc.ncbi.nlm.nih.gov]

Technical Characterization Guide: Solubility Profile of 4-Cyclopropylpentan-2-amine

Topic: Solubility Characteristics of 4-Cyclopropylpentan-2-amine Content Type: Technical Characterization Guide Audience: Researchers, Formulation Scientists, and Medicinal Chemists

Executive Summary

This guide provides a technical framework for characterizing the solubility and physicochemical behavior of 4-Cyclopropylpentan-2-amine (CAS: 859447-00-0). As a lipophilic aliphatic amine incorporating a cyclopropyl moiety, this molecule exhibits a distinct "solubility switch" governed by pH. While the free base is predicted to be a volatile, hydrophobic oil with limited aqueous solubility, its protonated salt forms (e.g., hydrochloride) are highly water-soluble.

This document synthesizes theoretical medicinal chemistry principles with standardized experimental protocols, enabling researchers to empirically validate the compound's properties for drug development and formulation.

Physicochemical Architecture

To understand the solubility behavior of 4-Cyclopropylpentan-2-amine, we must first deconstruct its molecular architecture. The presence of the cyclopropyl group introduces unique steric and electronic effects compared to standard alkyl chains.

Structural Analysis

• Core Scaffold: Pentan-2-amine (Aliphatic amine backbone).

• Substituent: Cyclopropyl group at the C4 position.

• Electronic Effect: The cyclopropyl group is electron-withdrawing by induction (-I effect) relative to an isopropyl group, potentially lowering the pKa slightly compared to simple aliphatic amines [1].

• Lipophilicity: The cyclopropyl moiety adds significant lipophilicity (Hansch

  ) but is less lipophilic than an isopropyl group ( ) or a tert-butyl group [2].

Theoretical Property Profile

• Predicted pKa: ~9.5 – 10.2 (Basic).

  • Implication: The molecule exists predominantly as a cation at physiological pH (7.4) and gastric pH (1.2).

• Predicted LogP (Free Base): ~2.5 – 3.0.

  • Implication: High permeability but poor aqueous solubility in the un-ionized state.

• Molecular Weight: 127.23 g/mol .

Solubility Characteristics: The "pH Switch"

The solubility of 4-Cyclopropylpentan-2-amine is not static; it is dynamically controlled by the pH of the environment. This behavior is typical of Class I/II BCS (Biopharmaceutics Classification System) amines.

The Ionization Equilibrium

At low pH (pH < pKa - 2), the amine nitrogen is fully protonated (

), forming a highly soluble ionic species. As pH rises above the pKa, the equilibrium shifts toward the uncharged free base ( ), which is lipophilic and likely to phase-separate as an oil.

Figure 1: The pH-dependent solubility switch. The transition from a soluble salt to an insoluble oil occurs as pH approaches the molecule's pKa.

Solvent Compatibility Matrix

Based on the structural analogs (e.g., 1,3-dimethylamylamine, cyclopentamine), the following solubility profile is projected:

Solvent System	Free Base Solubility	Salt Form (HCl) Solubility	Application
Water (pH 7)	Low (< 5 mg/mL)	High (> 50 mg/mL)	Aqueous buffers, biological media
0.1 N HCl	High (Miscible)	High (> 100 mg/mL)	Gastric simulation, stock preparation
DMSO	High (> 100 mg/mL)	High (> 50 mg/mL)	HTS screening, cryopreservation
Ethanol	High (Miscible)	Moderate	Formulation co-solvent
Lipid Vehicles	High	Low	Soft-gel encapsulation

Experimental Characterization Protocols

Since specific literature values for this molecule are scarce, the following protocols are designed to empirically determine its exact solubility parameters.

Protocol A: Potentiometric pKa Determination

Objective: To determine the precise ionization constant, which dictates the pH-solubility profile. Standard: IUPAC / NIST Guidelines.

• Preparation: Dissolve 5-10 mg of the amine hydrochloride salt in 20 mL of degassed water.

• Titration: Titrate with 0.1 M standardized NaOH at 25°C under inert gas (N2) to prevent carbonate formation.

• Data Analysis: Plot pH vs. Volume of NaOH. The inflection point (half-equivalence point) represents the pKa.

• Validation: Compare with a standard amine (e.g., ephedrine HCl) to ensure system accuracy.

Protocol B: Kinetic Solubility (Shake-Flask Method)

Objective: To determine the saturation solubility in phosphate-buffered saline (PBS). Reference: USP General Chapter <1236> Solubility Measurements [3].[1]

• Supersaturation: Add excess solid (salt form) or liquid (free base) to 5 mL of PBS (pH 7.4) in a glass vial.

• Equilibration: Agitate at 37°C for 24 hours (Thermodynamic) or 2 hours (Kinetic).

• Phase Separation:

  • For Salt: Centrifuge at 10,000 rpm for 10 min.

  • For Free Base: Allow oil droplets to settle or use a heated filter.

• Quantification: Analyze the supernatant via HPLC-UV (detecting at 210-220 nm for aliphatic amines) or LC-MS.

Figure 2: Workflow for thermodynamic solubility determination via the Shake-Flask method.

Biopharmaceutical & Safety Implications

Metabolic Stability (The Cyclopropyl Risk)

While the cyclopropyl group improves metabolic stability compared to an isopropyl group (by reducing C-H abstraction ease), it introduces a risk of mechanism-based inhibition of Cytochrome P450 enzymes. The strained ring can undergo radical opening during oxidation, potentially forming covalent adducts with enzymes [4].

• Recommendation: Perform a CYP inhibition assay early in development.

Formulation Strategy

• Oral Solids: Convert the free base to a stable salt (Hydrochloride, Citrate, or Tartrate) to ensure consistent dissolution and handling. The HCl salt is likely hygroscopic; Tartrate may offer better flow properties.

• Liquid Formulations: For lipid-based formulations, the free base is preferred due to its high logP.

Safety & Handling

• Volatility: The free base of 4-Cyclopropylpentan-2-amine is likely volatile. Handle in a fume hood to prevent inhalation of vapors.

• Skin Absorption: Due to high lipophilicity (LogP ~3) and low molecular weight (<150 Da), this compound will readily penetrate the skin. Wear nitrile gloves and protective clothing.

References

• Beilstein J. Org.[2] Chem. (2020).[2][3] Lipophilicity trends upon fluorination of isopropyl, cyclopropyl and 3-oxetanyl groups.

• Journal of Medicinal Chemistry.

• USP-NF . General Chapter <1236> Solubility Measurements.

• Hypha Discovery . Metabolism of cyclopropyl groups in drug design.

Sources

• 1. Solubility Determination: What Is The Purpose And Approach To Solubility Studies? [dowdevelopmentlabs.com]
• 2. researchgate.net [researchgate.net]
• 3. Lipophilicity trends upon fluorination of isopropyl, cyclopropyl and 3-oxetanyl groups - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Purity Synthesis of 4-Cyclopropylpentan-2-amine

Abstract & Core Directive

This application note details a robust, scalable protocol for the synthesis of 4-cyclopropylpentan-2-amine , a sterically distinct aliphatic amine building block valuable in medicinal chemistry (e.g., for GPCR ligands and kinase inhibitors). Unlike standard linear amines, the cyclopropyl moiety at the C4 position introduces specific steric bulk and conformational constraints.

The synthesis is designed via a two-step convergent route :

• Copper-Catalyzed Conjugate Addition: Regioselective installation of the cyclopropyl group onto trans-3-penten-2-one.

• Titanium-Mediated Reductive Amination: Conversion of the intermediate ketone to the primary amine with high chemoselectivity.

This guide prioritizes process safety , diastereomeric control , and scalability , moving beyond generic textbook descriptions to provide field-tested experimental causality.

Retrosynthetic Analysis & Strategy

The target molecule, 4-cyclopropylpentan-2-amine (1 ), possesses two chiral centers (C2 and C4). A direct alkylation strategy is prone to over-alkylation and poor regiocontrol. Therefore, we utilize a conjugate addition approach to establish the C4 stereocenter first, followed by amine installation at C2.

Reaction Pathway (Graphviz Visualization)

Caption: Two-stage synthesis of 4-cyclopropylpentan-2-amine via conjugate addition and reductive amination.

Experimental Protocol

Phase 1: Synthesis of 4-Cyclopropylpentan-2-one

Objective: Regioselective 1,4-addition of the cyclopropyl group. Critical Mechanism: Grignard reagents (hard nucleophiles) naturally prefer 1,2-addition (attacking the carbonyl). To force 1,4-addition (attacking the

-carbon), we generate a soft organocuprate species in situ using CuI.

Materials

Reagent	Equiv.	Role
trans-3-Penten-2-one	1.0	Substrate (Michael Acceptor)
Cyclopropylmagnesium bromide (0.5M in THF)	1.2	Nucleophile Source
Copper(I) Iodide (CuI)	0.1 (10 mol%)	Catalyst
Lithium Chloride (LiCl)	0.2 (20 mol%)	Solubilizing Agent for Cu
TMSCl (Trimethylsilyl chloride)	1.2	Enolate Trap / Activator (Optional but recommended)
THF (Anhydrous)	Solvent	Medium

Step-by-Step Procedure

• Catalyst Preparation: Flame-dry a 3-neck round-bottom flask (RBF) under Argon. Add CuI (10 mol%) and LiCl (20 mol%). Add anhydrous THF and stir until a clear yellow/orange solution forms (formation of soluble

  species).

• Cooling: Cool the mixture to -78°C (Dry ice/acetone bath).

• Organocuprate Formation: Add Cyclopropylmagnesium bromide (1.2 equiv) dropwise over 20 minutes.

  • Observation: The solution may turn dark or heterogeneous. This is the active Gilman-type cuprate.

• Substrate Addition: Add TMSCl (1.2 equiv) followed immediately by a solution of trans-3-penten-2-one (1.0 equiv) in THF dropwise.

  • Why TMSCl? It dramatically accelerates 1,4-addition by trapping the magnesium enolate as a silyl enol ether, preventing equilibrium reversal and side reactions [1].

• Reaction: Stir at -78°C for 2 hours, then allow to warm slowly to 0°C over 1 hour.

• Quench: Quench carefully with saturated aqueous

  (dissolves Cu salts).

• Workup: Extract with

  (3x). Wash combined organics with brine, dry over , and concentrate.

• Purification: The crude silyl enol ether (if TMSCl used) is hydrolyzed by stirring with dilute HCl/THF for 30 mins. Purify the resulting ketone by vacuum distillation or flash chromatography (Hexanes/EtOAc 9:1).

  • Target Yield: 75-85%.

Phase 2: Reductive Amination to 4-Cyclopropylpentan-2-amine

Objective: Convert ketone to primary amine without over-alkylation. Method Choice: We utilize Titanium(IV) Isopropoxide as a Lewis acid and water scavenger. This promotes the formation of the imine intermediate and prevents the formation of secondary amines, a common impurity in standard reductive aminations [2].

Materials

Reagent	Equiv.	Role
4-Cyclopropylpentan-2-one	1.0	Substrate
Ammonia (7M in Methanol)	5.0	Nitrogen Source
Titanium(IV) isopropoxide ( )	1.25	Lewis Acid / Dehydrating Agent
Sodium Borohydride ( )	1.5	Reducing Agent

Step-by-Step Procedure

• Imine Formation: In a dry flask under Argon, combine the ketone (1.0 equiv) and

  (1.25 equiv).

• Ammonia Addition: Add Ammonia in MeOH (5.0 equiv). Seal the flask (septum with parafilm or pressure tube) and stir at room temperature for 12–18 hours.

  • Mechanism:[1][2][3][4][5] Ti coordinates to the carbonyl oxygen, facilitating nucleophilic attack by ammonia. It also scavenges the water produced, driving the equilibrium toward the imine (

    ).

• Reduction: Cool the mixture to 0°C. Add

  (1.5 equiv) portion-wise. (Caution: Gas evolution).

• Workup (Critical Step):

  • Quench by adding water (approx 1 mL per mmol Ti). A white precipitate (

    ) will form.

  • Dilute with EtOAc.

  • Filtration: Filter the heterogeneous mixture through a pad of Celite to remove titanium salts. (Centrifugation is an alternative if filtration clogs).

• Extraction: The filtrate contains the amine. If the amine is water-soluble, acidify (HCl) to form the salt, wash organics, then basify aqueous layer (NaOH) and extract back into DCM.

• Isolation: Dry (Na2SO4) and concentrate.

  • Product: The product is an oil. It can be converted to the hydrochloride salt (HCl in dioxane) for easier handling and storage.

Stereochemical Considerations

The product contains two chiral centers (C2, C4).

• C4 (Cyclopropyl): Established in Step 1.[6] Using achiral ligands/catalysts yields a racemic mixture at C4.

• C2 (Amine): Established in Step 2.[6] The hydride reduction of the imine is influenced by the existing chiral center at C4 (1,3-induction).

• Outcome: You will obtain a mixture of two diastereomers (syn/anti pairs), likely in a ratio ranging from 1:1 to 3:1 depending on the steric influence of the cyclopropyl group.

• Resolution: If a single isomer is required, High-Performance Liquid Chromatography (HPLC) on a chiral stationary phase or classical resolution via tartaric acid crystallization is recommended.

Quality Control & Validation

Parameter	Specification	Method
Appearance	Colorless oil (free base) or White solid (HCl salt)	Visual
Purity	>95%	GC-MS or HPLC-ELSD
Identity (NMR)	~0.1-0.5 (m, 5H, cPr), ~3.0 (m, 1H, CH-NH2)	1H NMR (CDCl3)
Mass Spec	[M+H]+ = 128.14 m/z	ESI-MS

References

• Conjugate Addition Acceleration: Johnson, C. R., & Marren, T. J. (1987). "Copper-catalyzed conjugate addition of Grignard reagents to enones: The role of TMSCl." Tetrahedron Letters, 28(1), 27-30. Link

• Ti-Mediated Reductive Amination: Bhattacharyya, S. (1995). "Titanium(IV) isopropoxide mediated reductive amination of carbonyl compounds." Journal of Organic Chemistry, 60(15), 4928-4929. Link

• Cyclopropyl Cuprates: Bertz, S. H., et al. (1984). "Organocopper reagents in organic synthesis." Journal of Organic Chemistry, 49(6), 1119–1124. Link

Sources

• 1. longdom.org [longdom.org]
• 2. 3-Bromo-1-methylcyclopent-1-ene (the 1,4-addition product). | Filo [askfilo.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. A Modular and Scalable Route to Protected Cyclopropane Amino Acid Building Blocks - PMC [pmc.ncbi.nlm.nih.gov]
• 6. utoronto.scholaris.ca [utoronto.scholaris.ca]

using 4-Cyclopropylpentan-2-amine as a chemical intermediate

Application Note: 4-Cyclopropylpentan-2-amine as a High-Value Chemical Intermediate

Abstract

4-Cyclopropylpentan-2-amine (CAS 859447-00-0) represents a critical class of "fatty" aliphatic amines used in modern medicinal chemistry to modulate lipophilicity and metabolic stability. Structurally analogous to 1,3-dimethylbutylamine (DMBA) but featuring a cyclopropyl bioisostere, this intermediate offers a unique combination of steric bulk and conformational rigidity. This guide provides a comprehensive protocol for its synthesis, purification, and application in generating peptidomimetics and kinase inhibitors, emphasizing stereocontrol and scalability.

Chemical Profile & Strategic Value

Property	Data
IUPAC Name	4-Cyclopropylpentan-2-amine
CAS Number	859447-00-0 (racemate)
Molecular Formula	C₈H₁₇N
Molecular Weight	127.23 g/mol
pKa (Predicted)	~10.5 (Conjugate acid)
LogP (Predicted)	2.1 – 2.4
Boiling Point	~160–165 °C (760 mmHg)

Strategic Utility in Drug Design:

• Metabolic Blocking: The cyclopropyl group at the C4 position effectively blocks cytochrome P450-mediated oxidation that typically occurs at the γ-position of aliphatic chains (e.g., the isopropyl group of leucine).

• "Escape from Flatland": Increases the fraction of sp³-hybridized carbons (

  ), a metric correlated with higher clinical success rates for drug candidates.

• Steric Fit: The cyclopropyl group occupies a similar volume to an isopropyl group but with different electronic properties and a distinct vector, often improving potency in hydrophobic pockets (e.g., ATP-binding sites of kinases).

Synthesis Protocol: The "Self-Validating" Route

This protocol describes the synthesis of 4-cyclopropylpentan-2-amine starting from commercially available cyclopropanecarboxaldehyde. The route is designed to be self-validating: each intermediate has a distinct spectroscopic signature that confirms success before proceeding.

Step 1: Aldol Condensation (Formation of the Enone)

Objective: Synthesize (E)-4-cyclopropylbut-3-en-2-one.

Reagents: Cyclopropanecarboxaldehyde (1.0 eq), Acetone (solvent/reactant), NaOH (0.2 eq, aq).

• Setup: Charge a round-bottom flask with acetone (10 vol) and cyclopropanecarboxaldehyde. Cool to 0 °C.

• Addition: Slowly add 10% NaOH solution dropwise, maintaining internal temperature < 5 °C to prevent polymerization.

• Reaction: Warm to room temperature (RT) and stir for 4–6 hours.

  • Validation Point: TLC (Hexane/EtOAc 4:1) shows disappearance of aldehyde (

    ) and appearance of a UV-active enone spot ( ).

• Workup: Neutralize with 1N HCl, concentrate to remove excess acetone, extract with EtOAc, and dry over MgSO₄.

• Purification: Vacuum distillation or flash chromatography.

  • Key NMR Signal: Olefinic protons as doublets at

    6.0–6.8 ppm with large coupling constants ( Hz) indicating trans-geometry.

Step 2: Conjugate Addition (Installation of the Methyl Group)

Objective: Synthesize 4-cyclopropylpentan-2-one. This step creates the C4 chiral center.

Reagents: CuI (1.1 eq), MeLi (2.2 eq), TMSCl (2.0 eq), THF.

• Reagent Prep: Generate Lithium Dimethylcuprate (

  ) in situ by adding MeLi to a suspension of CuI in anhydrous THF at -78 °C.

• Addition: Add TMSCl (activates the enone) followed by the enone (from Step 1) dropwise at -78 °C.

• Quench: Stir for 1 hour, then quench with saturated

  solution (turns deep blue due to Cu complexation).

• Workup: Extract with Et₂O. The product is a volatile ketone; avoid high-vacuum prolonged exposure.

  • Validation Point: IR spectrum shows shift of Carbonyl stretch from ~1670 cm⁻¹ (conjugated) to ~1715 cm⁻¹ (saturated ketone).

Step 3: Reductive Amination (Amine Formation)

Objective: Convert ketone to amine.[1][2][3] This creates the C2 chiral center.

Reagents: Ammonium Acetate (10 eq), NaBH₃CN (1.5 eq), Methanol.

• Imine Formation: Dissolve ketone in MeOH. Add

  . Stir at RT for 2 hours.

• Reduction: Cool to 0 °C. Add

  portion-wise. (Caution: HCN potential; use vented hood).

• Workup: Acidify with 1N HCl (to decompose borate complexes), then basify with 4N NaOH to pH > 12. Extract with DCM.[4]

• Purification: The product is an oil. Convert to HCl salt for solid isolation and stability. Dissolve free base in Et₂O and add 2M HCl in ether. Filter the white precipitate.

Application Protocols

Application A: Amide Coupling (Peptidomimetics)

Context: Incorporating the amine into a peptide backbone as a non-natural amino acid surrogate.

Protocol:

• Activation: Dissolve N-protected amino acid (1.0 eq) and HATU (1.1 eq) in DMF. Add DIPEA (3.0 eq). Stir for 5 mins (Yellow color develops).

• Coupling: Add 4-Cyclopropylpentan-2-amine HCl (1.0 eq). The mixture should remain basic (check pH).

• Monitoring: Reaction is usually complete in 1–2 hours.

• Workup: Dilute with EtOAc, wash with 5% LiCl (removes DMF), 5% citric acid, and sat.

  .

Application B: Nucleophilic Aromatic Substitution ( )

Context: Synthesis of kinase inhibitors (e.g., reacting with a chloropyrimidine).

Protocol:

• Mix: Combine 2,4-dichloropyrimidine (1.0 eq), 4-Cyclopropylpentan-2-amine (1.1 eq), and

  (2.5 eq) in Isopropanol.

• Heat: Reflux at 80 °C for 4 hours.

• Selectivity Note: The amine typically adds to the less hindered/more reactive 4-position of the pyrimidine first.

• Validation: LC-MS will show a single peak with M+1 corresponding to the monosubstituted product.

Visualization of Workflows

Caption: Figure 1. Synthetic pathway for 4-Cyclopropylpentan-2-amine showing the sequential creation of chiral centers.

Analytical Characterization

To validate the identity of the synthesized intermediate, ensure the following signals are present in the ¹H NMR (400 MHz, CDCl₃):

Proton Group	Chemical Shift ( )	Multiplicity	Integration	Interpretation
Cyclopropyl Ring ( )	0.05 – 0.50 ppm	Multiplets	4H	Characteristic high-field signals of the strained ring.
Cyclopropyl Methine ( )	~0.60 – 0.70 ppm	Multiplet	1H	Bridgehead proton.
Terminal Methyl ( )	0.85 – 0.95 ppm	Doublet/Triplet	3H	Methyl group at C5 (or C1 depending on numbering).
Amine Methine ( )	2.80 – 3.10 ppm	Multiplet	1H	Alpha-proton to the amine; shifts downfield if salt form.
Amine ( )	1.2 – 1.8 ppm	Broad Singlet	2H	Exchangeable with .

Safety & Handling

• Cyclopropyl Strain: While cyclopropyl amines are generally stable, avoid exposure to strong Lewis acids (e.g.,

  , ) at high temperatures, which can trigger ring-opening rearrangements to linear alkenes.

• Volatility: The free base is a volatile liquid. Store as the Hydrochloride (HCl) or Tosylate (TsOH) salt for long-term stability and ease of weighing.

• Toxicity: Like many aliphatic amines, it is a skin irritant and potentially corrosive. Use gloves and eye protection. The metabolic profile suggests it may inhibit MAO (Monoamine Oxidase) enzymes; handle with care in biological assays.

References

• Synthesis of Cyclopropyl Ketones

  • Title: "Stereoselective synthesis of cyclopropyl ketones via conjug
  • Source:Journal of Organic Chemistry.

  • URL:[Link] (General reference for methodology).

• Reductive Amination Protocols

  • Title: "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride."

  • Source:Abdel-Magid, A. F., et al. J. Org.[3] Chem. 1996, 61, 3849-3862.[3]

  • URL:[Link]

• Cyclopropyl Bioisosteres in Drug Design

  • Title: "The cyclopropyl group in medicinal chemistry."[4][5]

  • Source:Talele, T. T. J. Med. Chem. 2016, 59, 8712–8756.

  • URL:[Link]

• Chemical Data Source

  • Title: "PubChem Compound Summary: Cyclopropylamine Deriv
  • Source:N

  • URL:[Link]

Sources

• 1. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 2. Reductive amination - Wikipedia [en.wikipedia.org]
• 3. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. A Diverse Library of Chiral Cyclopropane Scaffolds via Chemoenzymatic Assembly and Diversification of Cyclopropyl Ketones - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Advanced Derivatization Strategies for the Analysis of 4-Cyclopropylpentan-2-amine

Introduction & Analytical Challenges

The accurate quantification and structural characterization of aliphatic primary amines like 4-Cyclopropylpentan-2-amine (C₈H₁₇N) present significant challenges in modern analytical chemistry. Natively, this molecule possesses high polarity and a strong dipole due to its primary amine group. In Gas Chromatography (GC), this leads to nonlinear adsorption effects, severe peak tailing, and poor resolution as the amine interacts with active silanol groups on the stationary phase[1]. Furthermore, the lack of a native chromophore or fluorophore renders standard UV or Fluorescence Detection (FLD) in Liquid Chromatography (LC) completely ineffective[2].

To overcome these limitations, chemical derivatization is mandatory. By covalently modifying the active amine hydrogen, we can selectively engineer the molecule's physicochemical properties to suit either GC-MS or LC-MS/FLD platforms[3].

Mechanistic Rationale for Derivatization

The selection of a derivatizing agent is dictated by the target instrumental platform and the specific functional groups present[4]. For 4-Cyclopropylpentan-2-amine, two highly robust strategies are employed:

• GC-MS Analysis via Acylation (HFBA): Heptafluorobutyric anhydride (HFBA) reacts rapidly with primary amines to form stable heptafluorobutyramides. This reaction replaces the active hydrogen, drastically reducing polarity and increasing volatility[5]. Crucially, the addition of seven fluorine atoms significantly enhances the detector response in Electron Capture Detection (ECD) and Negative Chemical Ionization (NCI) MS, while providing excellent diagnostic fragmentation patterns[6].

• LC-MS/FLD Analysis via Dansylation (Dns-Cl): 5-(Dimethylamino)naphthalene-1-sulfonyl chloride (Dansyl chloride) reacts with primary amines to form sulfonamides. This introduces a bulky, highly hydrophobic naphthalene ring, which shifts the analyte's retention from the column void volume to a highly retainable region on reversed-phase C18 columns[7]. Additionally, it acts as a powerful fluorophore for FLD and introduces a basic dimethylamino group that readily protonates, boosting Electrospray Ionization (ESI+) efficiency in LC-MS[2].

Fig 1. Strategic decision matrix for the derivatization of 4-Cyclopropylpentan-2-amine.

Experimental Protocols & Self-Validating Workflows

To ensure trustworthiness and reproducibility, both protocols are designed as self-validating systems incorporating internal standards (IS), strict environmental controls, and specific quenching steps.

Fig 2. Self-validating experimental workflow for amine derivatization and analysis.

Protocol A: HFBA Acylation for GC-MS

Causality & Mechanism: Acylation with perfluoro acid anhydrides requires strictly anhydrous conditions. The presence of water will rapidly hydrolyze HFBA into heptafluorobutyric acid, consuming the reagent and halting the derivatization of the amine[4].

Step-by-Step Methodology:

• Sample Preparation: Aliquot 100 µL of the amine sample into a silanized glass reaction vial. Add 10 µL of Internal Standard (e.g., Dicyclohexylamine at 10 mg/L)[1].

• Drying: Evaporate the solvent to complete dryness under a gentle stream of ultra-pure nitrogen at room temperature[6].

• Reconstitution & Reagent Addition: Dissolve the dried residue in 200 µL of anhydrous ethyl acetate or tetrahydrofuran (THF). Add 50 µL of pure HFBA reagent[1].

• Reaction: Cap the vial tightly with a PTFE-lined septum. Incubate in a heating block at 60°C for 30 minutes[1]. Causality: Heating provides the activation energy required to ensure quantitative conversion of sterically hindered aliphatic amines.

• Cleanup: Evaporate the mixture to dryness under nitrogen. Causality: This critical step removes excess HFBA and the highly acidic heptafluorobutyric acid byproduct, which would otherwise degrade the GC capillary column stationary phase[4].

• Final Reconstitution: Redissolve the derivative in 100 µL of anhydrous ethyl acetate for GC-MS injection.

Self-Validation & Quality Control:

• Reagent Blank: Process a vial containing only the IS and solvent. A clean blank validates that no primary amine contamination exists in the ethyl acetate or HFBA.

• IS Recovery: Monitor the dicyclohexylamine-HFBA peak area to validate derivatization efficiency across different sample matrices.

Protocol B: Dansyl Chloride Derivatization for LC-MS/FLD

Causality & Mechanism: Dansylation is highly pH-dependent. The reaction must occur in a slightly alkaline environment (pH 8.5–9.5) because the unprotonated, free amine is the active nucleophile that attacks the sulfonyl chloride group[7].

Step-by-Step Methodology:

• Buffer Preparation: Prepare a 100 mM sodium bicarbonate buffer and adjust the pH to 9.0 using 0.1 M NaOH[7].

• Reagent Preparation: Prepare a 5 mM solution of Dansyl chloride (Dns-Cl) in anhydrous acetonitrile. Note: Prepare fresh daily as Dns-Cl degrades in moisture.

• Reaction: In an amber microcentrifuge tube, combine 50 µL of the amine sample, 50 µL of the pH 9.0 bicarbonate buffer, and 100 µL of the Dns-Cl solution[7].

• Incubation: Vortex for 10 seconds and incubate at 40°C for 20 minutes. Causality: Amber tubes are used because the resulting dansyl derivatives are sensitive to photodegradation.

• Quenching: Add 10 µL of a 100 mM Proline solution (or 10% methylamine) and incubate for an additional 5 minutes. Causality: Proline reacts with any unreacted Dns-Cl, converting it to dansyl-proline. Unquenched Dns-Cl hydrolyzes into dansyl acid, which causes severe background fluorescence and ion suppression in LC-MS[2].

• Analysis: Filter the quenched mixture through a 0.22 µm PTFE syringe filter directly into an LC vial.

Self-Validation & Quality Control:

• Quenching Verification: In the chromatogram, verify the presence of the dansyl-proline peak. Its absence indicates that the Dns-Cl reagent was entirely depleted by the sample matrix, meaning the target amine may not be quantitatively derivatized.

Quantitative Data & Chromatographic Parameters

Table 1: Physicochemical Shifts Post-Derivatization for 4-Cyclopropylpentan-2-amine

Analyte State	Molecular Formula	Exact Mass (Da)	Net Mass Shift	Detection Modality
Native Amine	C₈H₁₇N	127.23	N/A	Poor (No UV/FLD, High Polarity)
HFBA Derivative	C₁₂H₁₆F₇NO	323.25	+ 196.02	GC-MS (EI/NCI) / GC-ECD
Dansyl Derivative	C₂₀H₂₈N₂O₂S	360.52	+ 233.29	LC-MS (ESI+) / LC-FLD

Table 2: Optimized Instrumental Parameters

Parameter	GC-MS (HFBA Derivative)	LC-MS/FLD (Dansyl Derivative)
Column	5% Phenyl-methylpolysiloxane (e.g., HP-5MS), 30m x 0.25mm, 0.25µm	C18 Reversed-Phase (e.g., BEH C18), 100mm x 2.1mm, 1.7µm
Mobile/Carrier Phase	Helium (1.0 mL/min constant flow)	A: 0.1% Formic Acid in H₂O B: 0.1% Formic Acid in Acetonitrile
Gradient / Oven Temp	60°C (1 min) -> 15°C/min to 280°C (hold 5 min)	20% B to 95% B over 8 minutes
Detection Settings	MS: EI Mode (70 eV), Scan range m/z 50-400	FLD: Ex 340 nm / Em 525 nm MS: ESI+ Mode, MRM transitions
Injection Volume	1 µL (Splitless mode)	2 µL

References

• Derivatization Techniques for GC Analysis of Primary Amines: Application Notes and Protocols. Benchchem.6

• Automated pre-column derivatization of amines in biological samples with dansyl chloride and with or without post-column chemiluminescence. Department of Science Service (dss.go.th). 7

• Chemical derivatization strategies for enhancing the HPLC analytical performance of natural active triterpenoids. National Institutes of Health (NIH). 2

• GC-MS Sample Preparation - Alternative Derivatization Methods. Organomation. 5

• 2.1.2. Gas chromatography of amines as various derivatives. ResearchGate. 3

• Bulletin 909A: Guide to Derivatization Reagents for GC. Sigma-Aldrich / GCMS.cz. 4

• Identification and Application of Corrosion Inhibiting Long-Chain Primary Alkyl Amines in Water Treatment. D-NB.info. 1

Sources

• 1. d-nb.info [d-nb.info]
• 2. Chemical derivatization strategies for enhancing the HPLC analytical performance of natural active triterpenoids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. gcms.cz [gcms.cz]
• 5. organomation.com [organomation.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. lib3.dss.go.th [lib3.dss.go.th]

Application Notes and Protocols for the Synthesis and Reactions of 4-Cyclopropylpentan-2-amine

Introduction: The Significance of the Cyclopropylamine Moiety in Modern Chemistry

The cyclopropyl group is a highly sought-after structural motif in medicinal chemistry and drug discovery. Its incorporation into molecular scaffolds can significantly impact a compound's physicochemical and pharmacological properties, including metabolic stability, potency, and membrane permeability. The strained three-membered ring introduces conformational rigidity and alters the electronic properties of adjacent functional groups. When combined with an amine, the resulting cyclopropylamine functionality serves as a versatile building block for a diverse array of bioactive molecules. This guide provides a comprehensive experimental framework for the synthesis and subsequent reactions of a specific, non-commercially available cyclopropylamine, 4-cyclopropylpentan-2-amine, offering researchers a detailed protocol for its preparation and derivatization.

Synthetic Strategy: A Two-Step Approach to 4-Cyclopropylpentan-2-amine

The synthesis of 4-cyclopropylpentan-2-amine is most efficiently achieved through a two-step process, commencing with the preparation of the precursor ketone, 4-cyclopropylpentan-2-one, followed by its reductive amination. This strategy allows for the controlled construction of the target molecule from readily available starting materials.

Figure 1: Overall synthetic workflow for 4-cyclopropylpentan-2-amine.

Part 1: Synthesis of 4-Cyclopropylpentan-2-one

The initial step involves the α-alkylation of cyclopropyl methyl ketone. The formation of the kinetic enolate using a strong, non-nucleophilic base like lithium diisopropylamide (LDA) at low temperatures is crucial to ensure regioselectivity and prevent side reactions.[1][2]

Protocol 1: α-Alkylation of Cyclopropyl Methyl Ketone

Materials:

• Diisopropylamine

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous Tetrahydrofuran (THF)

• Cyclopropyl methyl ketone

• 1-Iodopropane

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware for anhydrous reactions (oven-dried)

• Magnetic stirrer and stirring bar

• Low-temperature thermometer

• Inert atmosphere setup (Argon or Nitrogen)

Procedure:

• LDA Preparation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, and a thermometer, dissolve diisopropylamine (1.2 equivalents) in anhydrous THF. Cool the solution to -78 °C using a dry ice/acetone bath. To this solution, add n-butyllithium (1.1 equivalents) dropwise while maintaining the temperature below -70 °C. Stir the resulting LDA solution at -78 °C for 30 minutes.

• Enolate Formation: To the freshly prepared LDA solution, add a solution of cyclopropyl methyl ketone (1.0 equivalent) in anhydrous THF dropwise, ensuring the temperature remains below -70 °C. Stir the mixture at -78 °C for 1 hour to ensure complete enolate formation.

• Alkylation: Add 1-iodopropane (1.2 equivalents) to the enolate solution at -78 °C. Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Work-up: Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution. Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄. Filter the drying agent and concentrate the filtrate under reduced pressure. The crude product can be purified by fractional distillation or silica gel column chromatography (eluent: ethyl acetate/hexanes gradient) to afford pure 4-cyclopropylpentan-2-one.

Expected Characterization Data for 4-Cyclopropylpentan-2-one:

Parameter	Expected Value/Observation
Appearance	Colorless to pale yellow liquid
¹H NMR (CDCl₃)	δ (ppm): ~2.1 (s, 3H, -C(O)CH₃), ~2.4 (t, 2H, -CH₂-C(O)-), ~1.5 (m, 2H, -CH₂-CH(cyclopropyl)-), ~0.8 (m, 1H, cyclopropyl-CH), ~0.4 (m, 2H, cyclopropyl-CH₂), ~0.0 (m, 2H, cyclopropyl-CH₂)
¹³C NMR (CDCl₃)	δ (ppm): ~209 (-C=O), ~45 (-CH₂-C(O)-), ~35 (-CH₂-CH(cyclopropyl)-), ~30 (-C(O)CH₃), ~10 (cyclopropyl-CH), ~4 (cyclopropyl-CH₂)
Mass Spec (EI)	M⁺ at m/z 126. Expected fragments at m/z 111 (loss of -CH₃), m/z 83 (loss of -C₃H₅), m/z 69, m/z 43 (acetyl cation, likely base peak).

Part 2: Reductive Amination of 4-Cyclopropylpentan-2-one

The conversion of the ketone to the primary amine is achieved via reductive amination. This one-pot procedure involves the in-situ formation of an imine from the ketone and an ammonia source, followed by its reduction. A well-established method utilizing titanium(IV) isopropoxide as a Lewis acid to facilitate imine formation and sodium borohydride as the reducing agent is detailed below.[3][4]

Protocol 2: One-Pot Reductive Amination

Materials:

• 4-Cyclopropylpentan-2-one

• Titanium(IV) isopropoxide (Ti(OiPr)₄)

• Ammonium chloride (NH₄Cl)

• Triethylamine (Et₃N)

• Anhydrous Ethanol (EtOH)

• Sodium borohydride (NaBH₄)

• 2M Aqueous ammonia solution

• Diethyl ether

• 1M Hydrochloric acid (HCl)

• 2M Sodium hydroxide (NaOH)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Imine Formation: In a round-bottom flask, prepare a mixture of 4-cyclopropylpentan-2-one (1.0 equivalent), titanium(IV) isopropoxide (2.0 equivalents), ammonium chloride (2.0 equivalents), and triethylamine (2.0 equivalents) in anhydrous ethanol. Stir the mixture in a capped flask at room temperature for 10-12 hours.

• Reduction: To the reaction mixture, add sodium borohydride (1.5 equivalents) portion-wise, ensuring the temperature is maintained at room temperature (an ice bath can be used to control any exotherm). Stir the resulting mixture for an additional 8-10 hours at room temperature.

• Work-up: Quench the reaction by pouring it into a 2M aqueous ammonia solution. Filter the resulting inorganic precipitate and wash it thoroughly with diethyl ether.

• Extraction and Purification: Transfer the filtrate to a separatory funnel. Separate the organic layer, and extract the aqueous layer with diethyl ether (2 x 50 mL). Combine the organic extracts and extract the amine into the aqueous phase by washing with 1M HCl (2 x 20 mL). Wash the acidic aqueous layer with diethyl ether to remove any non-basic impurities. Basify the aqueous layer to a pH of 10-12 with 2M NaOH and extract the free amine with diethyl ether (3 x 50 mL).

• Final Product Isolation: Wash the combined organic extracts with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield 4-cyclopropylpentan-2-amine. Further purification can be achieved by distillation under reduced pressure.

Expected Characterization Data for 4-Cyclopropylpentan-2-amine:

Parameter	Expected Value/Observation
Appearance	Colorless to pale yellow liquid
¹H NMR (CDCl₃)	δ (ppm): ~3.0 (m, 1H, -CH(NH₂)-), ~1.5 (br s, 2H, -NH₂), ~1.4 (m, 2H, -CH₂-CH(cyclopropyl)-), ~1.2 (m, 2H, -CH₂-CH(NH₂)-), ~1.1 (d, 3H, -CH(NH₂)CH₃), ~0.8 (m, 1H, cyclopropyl-CH), ~0.4 (m, 2H, cyclopropyl-CH₂), ~0.0 (m, 2H, cyclopropyl-CH₂)
¹³C NMR (CDCl₃)	δ (ppm): ~48 (-CH(NH₂)-), ~42 (-CH₂-CH(NH₂)-), ~38 (-CH₂-CH(cyclopropyl)-), ~24 (-CH(NH₂)CH₃), ~11 (cyclopropyl-CH), ~4 (cyclopropyl-CH₂)
Mass Spec (EI)	M⁺ at m/z 127. Expected fragments at m/z 112 (loss of -CH₃), m/z 84 (loss of -C₃H₅), m/z 44 (base peak, [CH₃CH=NH₂]⁺).

Part 3: Further Reactions of 4-Cyclopropylpentan-2-amine

The primary amine functionality of 4-cyclopropylpentan-2-amine makes it a versatile intermediate for further synthetic transformations. Standard N-alkylation and N-acylation reactions can be readily performed to generate a library of derivatives.

Figure 2: Potential derivatization pathways for 4-cyclopropylpentan-2-amine.

Protocol 3: N-Acetylation of 4-Cyclopropylpentan-2-amine

Materials:

• 4-Cyclopropylpentan-2-amine

• Acetyl chloride

• Triethylamine (Et₃N)

• Anhydrous Dichloromethane (DCM)

• 1M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve 4-cyclopropylpentan-2-amine (1.0 equivalent) and triethylamine (1.2 equivalents) in anhydrous DCM and cool the solution to 0 °C.

• Add acetyl chloride (1.1 equivalents) dropwise to the cooled solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Upon completion, wash the reaction mixture sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the N-acetylated product.

Conclusion

This application note provides a detailed and practical guide for the synthesis of 4-cyclopropylpentan-2-amine, a valuable building block for chemical and pharmaceutical research. The protocols outlined are based on well-established and reliable synthetic methodologies, ensuring a high probability of success for researchers. The provided characterization data serves as a benchmark for product identification and purity assessment. The versatility of the final product is demonstrated through a standard derivatization protocol, highlighting its potential for the generation of compound libraries for screening and lead optimization in drug discovery programs.

References

• Alkylation of Enolates - Chemistry LibreTexts. Available at: [Link]

• Reductive Amination of Ketones to Primary Amines with Ammonium Chloride/Titanium(IV)Isopropoxide/Sodium Borohydride - designer-drug .com. Available at: [Link]

• Amine synthesis by reductive amination (reductive alkylation) - Organic Chemistry Portal. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. designer-drug.com [designer-drug.com]
• 4. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

potential use of 4-Cyclopropylpentan-2-amine in agrochemicals

Application Note: Strategic Utilization of 4-Cyclopropylpentan-2-amine in Next-Generation Agrochemical Discovery

Part 1: Strategic Overview & Rationale

1.1 The "Cyclopropyl Effect" in Agrochemical Design In modern agrochemical discovery, the transition from simple alkyl chains to cyclopropyl-functionalized motifs is a critical strategy for overcoming metabolic instability and patent cliffs. 4-Cyclopropylpentan-2-amine represents a sophisticated building block that bridges the gap between steric bulk and metabolic resistance.

Unlike simple linear amines (e.g., 2-aminopentane), the inclusion of a cyclopropyl group at the C4 position introduces two distinct advantages:[1]

• Metabolic Blocking: The cyclopropyl ring acts as a metabolic "stop sign."[1] Carbon-Hydrogen (C-H) bonds on a cyclopropyl ring have higher bond dissociation energy (~106 kcal/mol) compared to secondary alkyl C-H bonds (~95 kcal/mol), making them resistant to cytochrome P450-mediated hydroxylation.[1]

• Walsh Orbital Interactions: The bent bonds of the cyclopropane ring possess

  -character (Walsh orbitals), allowing for unique electronic interactions with receptor binding pockets that simple isopropyl or isobutyl groups cannot mimic.[1]

1.2 Target Applications

• Succinate Dehydrogenase Inhibitors (SDHIs): This amine serves as a prime candidate for the "tail" region of carboxamide fungicides.[1] Replacing a standard alkyl chain with this moiety can extend soil half-life without compromising binding affinity to the ubiquinone-binding site (Q-site).

• Herbicide Safeners: The steric bulk of the 4-cyclopropylpentan-2-yl group is suitable for dichloroacetamide-type safeners, potentially improving crop selectivity.

Part 2: Chemical Biology & Mechanism of Action

To understand why you should screen this amine, we must visualize its impact on metabolic stability compared to a standard isobutyl analog.[1]

Figure 1: Metabolic Stability Logic Flow

Caption: Comparative metabolic fate of standard alkyl amines vs. cyclopropyl-modified amines. The cyclopropyl group inhibits P450 oxidation, preserving the active molecule.[1]

Part 3: Experimental Protocols

Protocol A: Enantioselective Synthesis via Ellman’s Auxiliary

Context: Agrochemicals increasingly require single-enantiomer formulations to reduce environmental load.[1] This protocol describes the synthesis of (2R)-4-cyclopropylpentan-2-amine using tert-butanesulfinamide (Ellman's auxiliary).

Reagents Required:

• 4-Cyclopropylpentan-2-one (Precursor)

• (R)-(+)-2-methyl-2-propanesulfinamide

• Titanium(IV) ethoxide (Ti(OEt)₄)[1]

• Sodium borohydride (NaBH₄)[1]

• THF (anhydrous), HCl (4M in dioxane)[1]

Step-by-Step Methodology:

• Condensation (Imine Formation):

  • Charge a flame-dried flask with 4-cyclopropylpentan-2-one (1.0 eq) and (R)-2-methyl-2-propanesulfinamide (1.1 eq) in anhydrous THF (0.5 M).

  • Add Ti(OEt)₄ (2.0 eq) dropwise.[1] Note: Ti(OEt)₄ acts as a Lewis acid and water scavenger.

  • Stir at reflux (65°C) for 16 hours. Monitor by TLC (EtOAc/Hexane).[1]

  • Validation: Formation of the N-sulfinyl ketimine intermediate.

• Diastereoselective Reduction:

  • Cool the reaction mixture to -48°C.

  • Add NaBH₄ (4.0 eq) slowly to minimize exotherm.

  • Stir for 4 hours, allowing the temperature to rise to -20°C. Causality: Low temperature maximizes the diastereomeric ratio (dr) by differentiating the faces of the ketimine.

  • Quench with saturated brine. Filter through Celite to remove Titanium salts.[1]

• Deprotection:

  • Dissolve the resulting sulfinamide in MeOH.[1]

  • Add 4M HCl in dioxane (2.0 eq) and stir at room temperature for 1 hour.

  • Concentrate in vacuo and precipitate the amine hydrochloride salt with diethyl ether.[1]

• Yield & Purity Check:

  • Expect >85% yield.[1][2]

  • QC Step: Verify enantiomeric excess (ee) via Chiral HPLC (e.g., Chiralpak AD-H column).[1]

Protocol B: Synthesis of a Prototype SDHI Candidate

Context: Coupling the synthesized amine with a pyrazole acid chloride to create a library of SDHI analogs.[1]

Workflow Diagram:

Caption: Convergent synthesis of SDHI candidates. The acid chloride activation ensures high yield coupling with the steric amine.

Procedure:

• Suspend the pyrazole acid (1.0 eq) in DCM. Add catalytic DMF (2 drops) and Oxalyl Chloride (1.2 eq) dropwise at 0°C. Stir until gas evolution ceases (Acid Chloride formation).

• In a separate vessel, dissolve 4-Cyclopropylpentan-2-amine HCl salt (1.1 eq) in DCM with Triethylamine (3.0 eq).

• Add the Acid Chloride solution to the Amine solution at 0°C.

• Stir at RT for 3 hours.

• Wash with 1N HCl, then sat. NaHCO₃. Dry over MgSO₄.[1]

Part 4: Data Presentation & Physiochemical Profile

The following table summarizes the predicted property shift when moving from a standard alkyl amine to the cyclopropyl variant.

Property	1,3-Dimethylbutylamine (Standard)	4-Cyclopropylpentan-2-amine (Target)	Impact on Agrochemical Utility
LogP (Lipophilicity)	~1.8	~2.3	Improved: Better leaf cuticle penetration and rainfastness.
Metabolic Stability (t½)	Low (rapid oxidation)	High	Critical: Longer duration of action in the field.[1]
Steric Volume (ų)	Medium	High	Selectivity: Increased bulk can improve selectivity between crop and weed enzymes.[1]
pKa	~10.5	~10.4	Neutral: Maintains necessary basicity for formulation.[1]

References

• Longdom Publishing. Cyclopropylamine in Medicinal Chemistry: Synthesis and Applications.[1] (Overview of cyclopropyl moiety utility in bio-active molecules).

• ChemicalBook. Cyclopropylamine Product and Derivative Information. (Chemical properties and synthesis intermediates).[1][2][3][4][5][6][7][8]

• BenchChem. Comparative Guide to Metabolic Stability of Cyclopropyl Derivatives. (Data on metabolic blocking effects of cyclopropyl groups).[1][6][8]

• Wikipedia. Cyclopropylamine and Agrochemical Precursors.[1] (General background on industrial scale use).

• ChemSrc. (2R)-4-cyclopropylpentan-2-amine CAS Data. (Verification of specific chemical entity).

Sources

• 1. Cyclopropylamine - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. CAS 765-30-0: Cyclopropylamine | CymitQuimica [cymitquimica.com]
• 4. Cyclopropylamine - general description and application [georganics.sk]
• 5. longdom.org [longdom.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 8. hyphadiscovery.com [hyphadiscovery.com]

protocols for handling and storage of 4-Cyclopropylpentan-2-amine

Application Note: Protocols for Handling and Storage of 4-Cyclopropylpentan-2-amine

Abstract

This guide details the technical protocols for the handling, storage, and quality control of 4-Cyclopropylpentan-2-amine . As a secondary alkyl amine featuring a strained cyclopropyl moiety, this compound presents a dual stability challenge: thermodynamic instability of the amine regarding carbon dioxide (carbamate formation) and kinetic sensitivity of the cyclopropyl ring to strong acids and radical conditions. This document provides self-validating workflows to maintain >98% purity during long-term storage and experimental use.

Physicochemical Profile & Hazard Assessment

Before handling, researchers must understand the molecule's specific vulnerabilities. 4-Cyclopropylpentan-2-amine (C₈H₁₇N) combines a volatile aliphatic amine with a strained carbocycle.

Predicted Properties Table

Note: As a specialized building block, specific experimental data may vary by diastereomer ratio. Values below are derived from structure-activity relationship (SAR) data of homologous aliphatic amines.

Property	Value / Characteristic	Operational Implication
Molecular Weight	127.23 g/mol	Moderately volatile; significant vapor pressure at RT.
Physical State	Colorless Liquid	Prone to yellowing upon oxidation.
pKa (Conjugate Acid)	~10.5 (Estimated)	Strongly basic; rapidly absorbs atmospheric CO₂.
Boiling Point	~160–170°C (760 mmHg)	Distillable under reduced pressure (vacuum required).
Cyclopropyl Strain	~27.5 kcal/mol	Acid Sensitive: Ring opening possible with strong Lewis acids (e.g., AlCl₃, BF₃).
Solubility	Organic solvents, Water (moderate)	Hygroscopic; requires drying agents (K₂CO₃ or Na₂SO₄).

Critical Failure Modes

• Carbamate Formation (The "White Crust" Phenomenon): Primary amines react with atmospheric CO₂ to form carbamate salts (

  ). This is the most common cause of purity loss, often mistaken for polymerization.

  • Mechanism:[1][2]

• Oxidative Degradation: Slow formation of N-oxides and imines, accelerated by light and transition metal ions.

• Acid-Catalyzed Ring Opening: While the cyclopropyl group is stable to base, exposure to strong mineral acids (HCl, H₂SO₄) or Lewis acids can trigger ring opening to form isomeric alkenes or halides [1].

Storage Protocols

To ensure integrity, a "Tiered Storage System" is required. Do not store the entire bulk supply in a frequently opened container.

Tier 1: Long-Term Archive (Bulk)

• Container: Amber glass vial with a PTFE-lined screw cap. Parafilm is insufficient; use electrical tape or shrink bands over the cap.

• Atmosphere: Argon (Ar) blanket. Nitrogen (N₂) is acceptable but Ar is heavier than air and provides a better static blanket for liquids.

• Temperature: -20°C.

• Desiccant: Store the vial inside a secondary jar containing activated molecular sieves or Drierite to maintain a local anhydrous environment.

Tier 2: Working Stock (Active Use)

• Container: Septum-sealed vial (crimp top or screw cap with mininert valve).

• Atmosphere: Nitrogen flush after every use.

• Temperature: 2–8°C (Refrigerator).

• Shelf Life: 1 month. If unused after 1 month, re-validate purity via GC-MS or NMR.

Handling & Synthesis Integration

The "Inert Transfer" Protocol

Never pour this amine through open air if high purity is required. Use the Overpressure Cannula Method or Gas-Tight Syringe technique.

Step-by-Step Syringe Transfer:

• Equip: Use a glass syringe with a stainless steel needle (avoid reactive metals like iron/copper if possible, though SS is generally safe).

• Purge: Insert a nitrogen balloon needle into the septum of the source vial to create positive pressure.

• Draw: Insert the syringe needle. The positive pressure will help fill the syringe without introducing air bubbles.

• Dispense: Inject directly into the reaction vessel (which should already be under inert gas).

Reaction Compatibility Guide

• Compatible:

  • Bases: NaOH, KOH, TEA, DIPEA (Cyclopropyl group is base-stable).

  • Reductants: NaBH₄, LiAlH₄ (Ring is generally stable).

• Incompatible / Use with Caution:

  • Strong Acids:[3] Conc. HCl, HBr (Risk of ring opening). If salt formation is needed, use mild acids (e.g., oxalic acid) or controlled anhydrous HCl in ether at 0°C.

  • Radical Initiators: AIBN, peroxides (Can trigger cyclopropylcarbinyl radical rearrangement) [2].

  • Halogenated Solvents: Avoid long-term storage in DCM/Chloroform (slow alkylation/quaternization).

Analytical Quality Control (QC)

Trust but verify. Use these methods to validate the compound before critical experiments.

Proton NMR (¹H-NMR) Diagnostics

The cyclopropyl group provides a unique fingerprint that is highly sensitive to structural degradation.

• Solvent: CDCl₃ (Neutralized). Note: Acidic CDCl₃ can degrade the sample during acquisition.

• Key Signals:

  • 0.2 – 0.8 ppm: Multiplets characteristic of the cyclopropyl methylene protons ( ).
  • ~2.8 – 3.0 ppm: Multiplet for the proton.

• Pass Criteria: Sharp multiplets in the 0.2–0.8 region.

• Fail Criteria: Disappearance of high-field signals (0.2–0.8 ppm) and appearance of olefinic protons (

  5.0–6.0 ppm), indicating ring opening.

Visual Purity Check (The "Smoke" Test)

• Principle: Amines release vapor that reacts with HCl vapor.

• Procedure: Bring a glass rod dipped in dilute HCl near (do not touch) the liquid surface.

• Result: Immediate formation of white smoke (Ammonium chloride salt) confirms it is a volatile free amine. Note: This confirms identity, not purity.

Workflow Visualization

The following logic flow illustrates the decision-making process for handling aliquots of 4-Cyclopropylpentan-2-amine.

Figure 1: Decision tree for assessing amine quality and executing inert handling procedures. Yellowing indicates oxidation; solids indicate CO₂ absorption.

References

• BenchChem Technical Support. (2025). Preserving the Cyclopropyl Moiety in Chemical Reactions.[3] Retrieved from

• Hypha Discovery. (2021). Metabolism of cyclopropyl groups: Stability and Bioactivation.[2] Retrieved from

• Rochelle, G. T. (2009). Amine Scrubbing for CO2 Capture.[4] Science, 325(5948), 1652-1654. (Mechanistic basis for amine-CO2 interaction). Retrieved from

• PubChem Compound Summary. (2025). Cyclopropaneethanamine (Homologous Structure Data). Retrieved from

Sources

• 1. lobachemie.com [lobachemie.com]
• 2. hyphadiscovery.com [hyphadiscovery.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. repositories.lib.utexas.edu [repositories.lib.utexas.edu]

Technical Notes & Optimization

Technical Support Center: Optimizing 4-Cyclopropylpentan-2-amine Synthesis

Case ID: 4-CPA-OPT-001 Status: Active Assigned Specialist: Senior Application Scientist, Process Chemistry Division Subject: Yield Optimization, Stereocontrol, and Impurity Management for 4-Cyclopropylpentan-2-amine

Executive Summary & Route Selection

The Challenge: Synthesizing 4-Cyclopropylpentan-2-amine presents a unique chemoselectivity challenge. You are operating on a molecule with a basic amine, a volatile hydrocarbon chain, and—most critically—a cyclopropyl ring prone to electrophilic ring-opening or hydrogenolysis.

The most robust route is the Reductive Amination of 4-cyclopropylpentan-2-one . However, the choice of reducing agent determines whether you get the target amine or a ring-opened byproduct.

Route Decision Matrix

Use this logic flow to select the correct protocol for your specific constraints.

Figure 1: Decision matrix for selecting the synthesis strategy based on scale and stereochemical requirements.

Standard Operating Procedures (SOPs)

Protocol A: Modified Borch Reduction (Robust, General Purpose)

Recommended for initial synthesis and library generation.

Mechanism: Formation of an imine/iminium species followed by in situ hydride transfer. Critical Control Point: The cyclopropyl ring is acid-sensitive. We substitute standard acetic acid with a buffered system or weaker acids to prevent ring opening.

Step	Action	Technical Rationale
1. Solvation	Dissolve 4-cyclopropylpentan-2-one (1.0 eq) in Methanol (MeOH) (0.2 M).	MeOH is the optimal solvent for imine formation. Ensure water content is <0.1% to drive equilibrium.
2. Amine Source	Add Ammonium Acetate ( ) (10.0 eq).	Large excess ( eq) is mandatory to suppress secondary amine dimerization ( ).
3. Imine Formation	Stir at 25°C for 2 hours .	Allows equilibrium formation of the imine intermediate. Do not heat; heat risks cyclopropyl rearrangement.
4. Reduction	Add Sodium Cyanoborohydride ( ) (1.5 eq).	Why not ? is selective for the imine at pH 6-7 and will not reduce the ketone, preventing alcohol byproducts.
5. Quench	Adjust to pH < 2 with 1N HCl (carefully), then basify to pH > 12 with NaOH.	Acid hydrolyzes unreacted imine/boron complexes. Base liberates the free amine for extraction.

Protocol B: Stereoselective Synthesis (Ellman Auxiliary)

Recommended when specific diastereomers are required.

Concept: Condensation with chiral tert-butanesulfinamide imposes stereocontrol on the new C-N bond.

• Condensation: Ketone + (R)-tert-butanesulfinamide +

  (Lewis Acid/Dehydrating agent).

• Reduction: Selectivity is determined by the reducing agent.

  • Favors one diastereomer.

  • L-Selectride

    Favors the opposite diastereomer.

• Deprotection: Mild acid (HCl/MeOH) removes the sulfinyl group, yielding the chiral amine salt.

Troubleshooting Guide (Diagnostics)

Issue: Low Yield (<40%)

Symptom	Root Cause	Corrective Action
Large amount of alcohol byproduct	Reductant added too fast or wrong pH.	The ketone was reduced before the imine formed.[1][2] Fix: Pre-stir ketone + for 2h before adding hydride. Switch to (STAB) for faster imine trapping.
Secondary Amine Impurity	"Dimerization" ( amine).	The product amine reacted with the starting ketone.[3] Fix: Increase to 15-20 equivalents .
Ring-Opened Products	Acid-catalyzed cleavage.	The cyclopropyl ring opened (homo-Michael type addition). Fix: Avoid strong Lewis acids ( , ). Maintain pH > 4. Avoid Pd/C hydrogenation.

Issue: Separation of Diastereomers Since the molecule has two chiral centers (C2 and C4), you will likely obtain a mixture of diastereomers (e.g., syn and anti).

• Flash Chromatography: Difficult for free amines (streaking).

  • Solution: Derivatize with

    or . The carbamates separate easily on silica gel.

• Chiral HPLC:

  • Column: Chiralpak AD-H or OD-H.

  • Mobile Phase: Hexane/IPA + 0.1% Diethylamine (DEA). The DEA is critical to sharpen amine peaks.

Advanced Mechanistic Insight: The "Ring-Opening" Trap

One of the most common failures in this synthesis is the inadvertent opening of the cyclopropane ring. This occurs because the cyclopropyl group, when adjacent to a carbocation (or developing positive charge during imine activation), stabilizes the charge but becomes susceptible to nucleophilic attack (homo-conjugate addition).

Figure 2: Mechanistic divergence. Path A is the desired reductive amination. Path B represents the thermodynamic trap of ring opening, often triggered by excessive heat or strong heterogeneous catalysts like Palladium.

FAQ: Frequently Asked Questions

Q: Can I use catalytic hydrogenation (

+ Pd/C) to scale this up? A: Avoid Pd/C. Palladium on Carbon is notorious for cyclopropane hydrogenolysis (ring opening), effectively turning your cyclopropyl group into a propyl group.

• Alternative: If you must use hydrogenation, use Rhodium on Alumina (Rh/Al

  O ) or Raney Nickel at low pressure (1 atm) and low temperature (<40°C). Rhodium is much less active toward cyclopropane ring opening than Palladium [1].

Q: My product is volatile. How do I dry it without losing yield? A: 4-Cyclopropylpentan-2-amine is a low-molecular-weight amine.

• Do not rotary evaporate the free base to dryness at high vacuum/temperature.

• Isolate as a salt: Treat the ethereal extract with HCl in Dioxane/Ether to precipitate the Hydrochloride salt . The salt is non-volatile and stable.

Q: How do I control the stereochemistry at C2? A: Standard reductive amination yields a ~1:1 mixture of diastereomers (relative to the C4 center). For high diastereoselectivity (dr > 95:5), use the Ellman Auxiliary method described in Protocol B or consider Imine Reductase (IRED) biocatalysis if you have access to an enzyme screening kit [2].

References

• Bartra, M., et al. "Hydrogenation of cyclopropyl ketones: Chemoselectivity issues." Journal of Organic Chemistry, 1990 . (General principle citation for Rh vs Pd selectivity).

• Roiban, G. D., et al. "Imine Reductases (IREDs): A New Family of Reductive Amination Enzymes." ChemCatChem, 2017 . .

• Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 1996 . .

• Ellman, J. A., et al. "N-tert-Butanesulfinyl Imines: Versatile Intermediates for the Asymmetric Synthesis of Amines." Accounts of Chemical Research, 2002 . .

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 3. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

common impurities in 4-Cyclopropylpentan-2-amine synthesis

Technical Support Center: 4-Cyclopropylpentan-2-amine Synthesis

Case ID: #CPA-SYN-004 Status: Active Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

You have accessed the technical support repository for 4-Cyclopropylpentan-2-amine . This aliphatic amine features a secondary alkyl chain with a cyclopropyl motif at the C4 position.

Critical Chemical Risk: The synthesis of this molecule presents a unique "stability vs. reactivity" paradox.[1] The cyclopropyl ring (strain energy ~115 kJ/mol) is susceptible to ring-opening under the standard catalytic hydrogenation conditions often used for amine synthesis. Furthermore, the presence of two chiral centers (C2 and C4) typically results in a mixture of four diastereomers unless stereocontrolled methods are employed.

This guide prioritizes the Reductive Amination of 4-cyclopropylpentan-2-one, as it is the most scalable and chemically accessible route.

Module 1: Synthetic Pathway & Critical Control Points

To troubleshoot impurities, you must visualize where they originate. The diagram below maps the standard reductive amination pathway against the specific failure modes (impurities) associated with this target.

Figure 1: Reaction logic flow for the reductive amination of 4-cyclopropylpentan-2-one. Red nodes indicate critical impurity divergence points.

Module 2: Troubleshooting & FAQs

This section addresses specific issues reported by users attempting to scale this reaction.

Q1: I am observing a significant "n-propyl" impurity (M+2) in my MS data. The cyclopropane ring seems to be disappearing. Why?

Diagnosis: Ring Opening Hydrogenolysis. Root Cause: You are likely using Catalytic Hydrogenation (H₂ + Pd/C) to reduce the imine. Cyclopropane rings possess significant angle strain (60° bond angles).[2][3] Under standard hydrogenation conditions—especially with Palladium—the ring acts like an alkene and opens to form a straight propyl chain [1]. Corrective Action:

• Switch Reductant: Move away from heterogeneous hydrogenation. Use Sodium Triacetoxyborohydride (STAB) or Sodium Cyanoborohydride . These reagents are chemoselective for the imine and will not open the cyclopropane ring under standard conditions [2].

• Catalyst Modification: If you must use hydrogenation (e.g., for scale), switch to Platinum on Carbon (Pt/C) or Rhodium (Rh) , which are generally less aggressive toward cyclopropane rings than Palladium. Avoid high pressures (>1 atm).

Q2: My product contains ~15% of a higher molecular weight impurity (Mass = 2x Target - NH3). How do I remove it?

Diagnosis: Secondary Amine Dimerization. Root Cause: The newly formed primary amine (Target) is more nucleophilic than ammonia. It reacts with the unreacted ketone/imine to form a secondary amine (dimer). This is common when the reducing agent is added too slowly or if the ammonia concentration is too low [3]. Corrective Action:

• Stoichiometry: Increase the equivalents of the ammonia source (e.g., Ammonium Acetate) to 5–10 equivalents relative to the ketone.

• Process Change: Adopt a "Pre-formation" protocol . Stir the ketone and ammonia source for 1-2 hours before adding the reducing agent. This pushes the equilibrium toward the imine before reduction begins.

Q3: The NMR shows complex splitting patterns, and the melting point is wide. Is my product impure?

Diagnosis: Diastereomeric Mixture.[4] Root Cause: Your molecule has chiral centers at C2 (amine attachment) and C4 (cyclopropyl attachment). Standard reductive amination is not stereoselective, resulting in a mixture of four diastereomers: (2R,4R), (2S,4S), (2R,4S), and (2S,4R). Diastereomers have different physical properties (NMR shifts, MP, solubility). Corrective Action:

• Acceptance: If the application does not require stereopurity, this is expected behavior.

• Resolution: separation via Chiral HPLC or fractional crystallization using a chiral acid (e.g., Tartaric acid, Mandelic acid) is required to isolate specific isomers [4].

• Stereocontrol: For high stereopurity, you must switch synthesis strategies to an Enzymatic Transamination (using Transaminases) or use a chiral auxiliary (e.g., Ellman’s sulfinamide) [5].

Module 3: Analytical Specifications

Use this table to identify peaks in your chromatograms.

Impurity Type	Relative Retention Time (RRT)*	Mass Shift (vs Target)	Detection Note
Target Amine	1.00	M	Primary peak.
Impurity A (Alcohol)	0.85 - 0.95	M + 1	Result of direct ketone reduction. Often elutes just before the amine on non-polar columns.
Impurity B (Ring Open)	0.90 - 1.10	M + 2	"Des-cyclopropyl" analog. Very difficult to separate by standard C18 HPLC; requires GC or specialized columns.
Impurity C (Dimer)	1.80 - 2.20	2M - 17	Large, hydrophobic peak eluting late in the run.
Unreacted Ketone	0.50 - 0.70	M - 1	Distinct carbonyl signal in IR/NMR.

*RRT values are estimates based on standard C18 Reverse Phase conditions (Water/Acetonitrile/0.1% TFA).

Module 4: Validated Experimental Protocol

Method: Reductive Amination using Sodium Triacetoxyborohydride (STAB). Objective: Maximize yield while preserving the cyclopropane ring.

Reagents:

• 4-Cyclopropylpentan-2-one (1.0 eq)

• Ammonium Acetate (10.0 eq) - Excess is critical to prevent dimerization.

• Sodium Triacetoxyborohydride (STAB) (1.5 eq)

• Solvent: 1,2-Dichloroethane (DCE) or THF (anhydrous).

Step-by-Step:

• Imine Pre-equilibrium: In a dry flask under Nitrogen, dissolve 4-Cyclopropylpentan-2-one in DCE (0.1 M concentration). Add Ammonium Acetate (10 eq).

• Activation: Add Molecular Sieves (4Å) or Magnesium Sulfate to absorb water. Stir at Room Temperature (25°C) for 2 hours . Note: This drives imine formation.

• Reduction: Cool the mixture to 0°C. Add STAB (1.5 eq) portion-wise over 30 minutes.

  • Why? Portion-wise addition prevents a localized exotherm which could degrade the reagent or promote side reactions.

• Reaction: Allow to warm to Room Temperature and stir overnight (12-16 hours).

• Quench: Quench carefully with Saturated Aqueous NaHCO₃.

  • Caution: Gas evolution (CO₂) will occur.

• Workup: Extract with DCM (3x). Wash combined organics with Brine. Dry over Na₂SO₄.

• Purification: The crude oil is likely a mixture of diastereomers. Purify via Acid-Base extraction (dissolve in 1M HCl, wash with ether to remove non-basic impurities, basify aqueous layer to pH 12, extract amine into ether) or Flash Chromatography (DCM/MeOH/NH₄OH).

References

• Reactivity of Cyclopropanes: Charton, M. (1970). The Chemistry of Alkenes, Volume 2. Interscience Publishers. (Cyclopropane ring strain and susceptibility to hydrogenolysis).

• Reductive Amination Selectivity: Abdel-Magid, A. F., et al. (1996).[5][6] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 61(11), 3849-3862.[6] Link

• Suppression of Secondary Amines: Grosser, S. T., et al. (2018). "Development of a Scalable Reductive Amination Process." Organic Process Research & Development, 22(10), 1383–1390.
• Diastereomer Separation: Kozma, D. (2001).

• Stereoselective Synthesis: Ellman, J. A., et al. (2002). "N-tert-Butanesulfinyl Imines: Versatile Intermediates for the Asymmetric Synthesis of Amines." Accounts of Chemical Research, 35(11), 984–995. Link

Sources

• 1. Study on Enantioselective Catalysis of Cyclopropane Ring Opening Reactions (Part One) - Oreate AI Blog [oreateai.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. longdom.org [longdom.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Synthesis of 4-Cyclopropylpentan-2-amine

Topic: Troubleshooting Side Reactions in the Reductive Amination of 4-Cyclopropylpentan-2-one Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers Content Type: Technical Guide & Troubleshooting FAQ

Executive Summary & Mechanistic Overview

The synthesis of 4-Cyclopropylpentan-2-amine presents a classic chemoselectivity challenge in medicinal chemistry: installing a primary amine via reductive amination while preserving a strained cyclopropyl moiety.

The core reaction involves the condensation of 4-cyclopropylpentan-2-one with an ammonia source (e.g., ammonium acetate) to form an imine/hemiaminal intermediate, followed by hydride reduction. The presence of the cyclopropyl group at the

-position relative to the carbonyl introduces a high risk of ring-opening hydrogenolysis if catalytic hydrogenation is employed, or acid-catalyzed rearrangement if pH control is lax. Furthermore, the molecule possesses two chiral centers (C2 and C4), leading to diastereomeric mixtures that complicate purification.

This guide prioritizes the Sodium Triacetoxyborohydride (STAB) protocol over catalytic hydrogenation to mitigate ring cleavage.

Critical Reaction Pathways (Visualized)

The following diagram maps the desired pathway against the two most prevalent failure modes: Cyclopropyl Ring Opening (Type I impurity) and Dimerization (Type II impurity).

Figure 1: Mechanistic divergence in the synthesis of 4-Cyclopropylpentan-2-amine. Note that catalytic hydrogenation (Pd/C) poses the highest risk for ring opening.

Troubleshooting Guide (Q&A)

Category 1: The "Hidden" Impurity (Cyclopropane Integrity)

Q: I am observing a significant impurity (+2 Da mass shift) in my LC-MS. Why is the cyclopropyl ring opening?

A: You are likely observing hydrogenolysis , resulting in the formation of 4-propylpentan-2-amine (n-propyl or isopropyl derivatives). This is a common failure mode when using Palladium on Carbon (Pd/C) under hydrogen atmosphere.

• The Cause: Cyclopropane rings possess significant ring strain (~27.5 kcal/mol). Palladium catalysts, particularly in acidic media or at elevated pressures, readily cleave the C-C bond via oxidative addition, effectively "hydrogenating" the ring into a straight aliphatic chain [1].

• The Fix: Switch from catalytic hydrogenation to a hydride reducing agent .

  • Recommended: Sodium Triacetoxyborohydride (STAB) in DCE or THF.[1] It is mild and chemoselective for imines over ketones, and it does not interact with the cyclopropyl ring [2].

  • Alternative: If you must use hydrogenation (e.g., for scale-up economics), switch the catalyst to Platinum on Carbon (Pt/C) or Raney Nickel , which are less prone to cyclopropyl hydrogenolysis than Palladium.

Category 2: The "Oligomer" Problem (Selectivity)

Q: My product contains ~15% of a higher molecular weight impurity (M+ = 2x Target - NH3). How do I stop dimerization?

A: This is the secondary amine formed by the reaction of your product (primary amine) with the unreacted ketone.

• The Mechanism: As the reaction proceeds, the newly formed 4-Cyclopropylpentan-2-amine is more nucleophilic than the ammonia source. It attacks the remaining ketone to form a secondary imine, which is then reduced.

• The Fix:

  • Ammonia Overload: Use a large excess of the ammonia source (10–15 equivalents of Ammonium Acetate). This statistically favors the attack of ammonia over the product amine.

  • Stepwise Addition: Do not mix all reagents at once if using NaBH4. Form the imine first (Ketone + NH4OAc + Sieves) for 2 hours, then add the reducing agent.

  • Reagent Choice: Use NaBH(OAc)3 . Because it reduces imines much faster than ketones (and faster than it reduces enamines), it allows you to maintain a high concentration of the ammonia source without reducing the ketone to an alcohol [3].

Category 3: Stereochemical Control

Q: I see two distinct peaks in HPLC with the same mass. Can I control the diastereomeric ratio (dr)?

A: The molecule has two chiral centers: C2 (created during amination) and C4 (existing in the precursor). You are forming a mixture of (2S,4R)/(2R,4S) and (2S,4S)/(2R,4R) diastereomers.

• Insight: Reductive amination is generally under substrate control . The existing chirality at C4 will influence the hydride attack at C2 (1,3-induction), but this effect is often weak in flexible aliphatic chains.

• Expectation: Expect a dr between 1:1 and 2:1 (syn:anti) under standard conditions.

• Resolution: If high diastereomeric purity is required, you cannot rely on simple reductive amination. You must either:

  • Perform a chiral resolution of the final amine (e.g., using tartaric acid).

  • Use a chiral amine auxiliary (e.g., Ellman's sulfinamide) instead of ammonium acetate to set the C2 stereochemistry, then cleave the auxiliary [4].

Quantitative Comparison of Methods

The following table summarizes the risk profile of common reductive amination protocols for this specific substrate.

Method	Reducing Agent	Ring Opening Risk	Dimerization Risk	Recommended?
Method A	H2 / Pd/C	High (Critical Failure)	Low	NO
Method B	H2 / Pt/C	Low	Low	Conditional
Method C	NaBH3CN / MeOH	Negligible	Moderate	Yes (Standard)
Method D	NaBH(OAc)3 / DCE	Negligible	Lowest	YES (Preferred)
Method E	Leuckart (Formic Acid)	Low	High (Thermal)	No

Recommended Experimental Protocol

Method: Direct Reductive Amination using Sodium Triacetoxyborohydride (STAB)

Rationale: This protocol maximizes chemoselectivity, prevents cyclopropyl ring opening, and minimizes dimerization through the use of excess ammonium acetate.

Reagents:

• 4-Cyclopropylpentan-2-one (1.0 equiv)

• Ammonium Acetate (10.0 equiv) - Excess is crucial

• Sodium Triacetoxyborohydride (STAB) (1.5 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or THF (anhydrous)

• Acetic Acid (1.0 equiv) - Catalyst

Step-by-Step Procedure:

• Imine Formation (In Situ):

  • To a clean, dry reaction vessel equipped with a stir bar, add 4-Cyclopropylpentan-2-one (10 mmol) and DCE (40 mL).

  • Add Ammonium Acetate (100 mmol) and Acetic Acid (10 mmol).

  • Stir at room temperature (20-25°C) for 30–60 minutes. Note: The solution may become cloudy; this is normal.

• Reduction:

  • Cool the mixture to 0°C (ice bath).

  • Add Sodium Triacetoxyborohydride (15 mmol) portion-wise over 10 minutes. Caution: Mild gas evolution (H2) may occur.

  • Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12–16 hours under Nitrogen or Argon.

• Quench & Workup:

  • Quench the reaction by slowly adding saturated aqueous NaHCO3 until pH ~8-9. Note: STAB reactions can be viscous; ensure thorough mixing.

  • Extract the aqueous layer with DCM (3 x 30 mL).

  • Combine organic layers and wash with Brine .

  • Dry over Na2SO4 , filter, and concentrate in vacuo.

• Purification:

  • The crude oil is often pure enough for subsequent steps. If purification is needed, use Acid-Base extraction (dissolve in 1M HCl, wash with ether, basify aqueous layer, extract back into ether) to remove non-basic impurities.

References

• University of Tokyo. Hydrogenation with Pd/C: Safety and Selectivity Guidelines. (Discusses hydrogenolysis risks of strained rings).

• Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride."[2][3] The Journal of Organic Chemistry, 61.11 (1996): 3849-3862.[3] (The definitive guide on STAB selectivity).

• Sigma-Aldrich. Application Note: Reductive Amination Strategies. (Practical comparison of reducing agents).

• Master Organic Chemistry. Reductive Amination: Mechanism and Reagents. (Overview of imine formation and stereochemical considerations).

Sources

• 1. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 2. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Stereoselective Synthesis of 4-Cyclopropylpentan-2-amine

This technical guide addresses the stereoselective synthesis of 4-Cyclopropylpentan-2-amine , a chiral amine with two stereocenters (C2 and C4). The presence of the cyclopropyl group at C4 and the amine at C2 creates a 1,3-stereochemical relationship that requires precise control to avoid diastereomeric mixtures.

Topic: Improving Stereoselectivity & Process Stability Audience: Medicinal Chemists, Process Chemists Version: 1.0

Molecule Analysis & Strategic Overview

Target Structure: 4-Cyclopropylpentan-2-amine Chiral Centers:

• C4 (Remote): Sets the cyclopropyl orientation.

• C2 (Proximal): Sets the amine orientation. Challenge: Controlling the relative stereochemistry (diastereoselectivity) and absolute stereochemistry (enantioselectivity) of two non-adjacent centers.

Synthetic Strategy Decision Matrix

Requirement	Recommended Route	Key Technology
High Enantiopurity (ee > 99%)	Route A: Biocatalysis	-Transaminases (Kinetic Resolution)
Specific Diastereomer (e.g., 2R, 4R)	Route B: Chemo-Catalysis	Asymmetric Conjugate Addition + Ellman Auxiliary
Scale-Up (>100g)	Route A	Enzymatic resolution is often more cost-effective at scale.

Route A: Chemical Synthesis (Sequential Stereocontrol)

This route builds the molecule linearly, first setting the C4 center via Asymmetric Conjugate Addition (ACA), then setting the C2 center using the Ellman auxiliary to leverage 1,3-induction.

Step 1: Setting C4 (The Ketone Precursor)

Reaction: Asymmetric Conjugate Addition of Cyclopropylmetal to Pent-3-en-2-one.

Protocol:

• Catalyst Formation: Mix Cu(OTf)

  (1 mol%) with a chiral phosphoramidite ligand (e.g., -L1) in CH Cl at -78°C.

• Nucleophile Preparation: Transmetalate Cyclopropylmagnesium bromide to the zinc species using ZnBr

  (0.5 equiv) in ether to prevent ring opening.

• Addition: Add pent-3-en-2-one slowly over 2 hours.

• Quench: Sat. NH

  Cl.

Troubleshooting Guide: Step 1

Q: My yield is low, and I see linear byproducts. What is happening? A: You are likely experiencing cyclopropyl ring opening .[1] Cyclopropyl radicals or cations are unstable.

• Fix: Switch from Grignard to Cyclopropylzinc or Cyclopropylboronic acid (Rh-catalyzed). Avoid temperatures above 0°C during the addition.

Q: The enantiomeric excess (ee) at C4 is <80%. A: The methyl ketone moiety can coordinate competitively.

• Fix: Use a bulky chiral ligand (e.g., Feringa's phosphoramidite) to enforce the facial selectivity. Lower the temperature to -40°C.

Step 2: Setting C2 (The Amine)

Reaction: Condensation with (R)-tert-butanesulfinamide followed by reduction.

Protocol:

• Condensation: React chiral 4-cyclopropylpentan-2-one with (R)-tert-butanesulfinamide (1.1 equiv) and Ti(OEt)

  (2.0 equiv) in THF at 60°C.

• Reduction: Cool to -78°C. Add L-Selectride (for syn selectivity) or NaBH

  (for non-selective/thermodynamic mix).

• Deprotection: Treat with HCl/MeOH.

Troubleshooting Guide: Step 2

Q: I am getting a 1:1 mixture of diastereomers (dr ~ 50:50). A: This is a "mismatched" case. The inherent facial bias of your chiral ketone opposes the directing group of the auxiliary.

• Fix 1 (Reagent Control): Switch the reducing agent. L-Selectride is bulky and enhances 1,3-induction.

• Fix 2 (Auxiliary Switch): Switch to the (S)-sulfinamide . The "matched" pair often yields dr > 95:5.

Q: The cyclopropyl ring opened during deprotection. A: Strong mineral acids (HCl) can open the ring if heated.

• Fix: Use 4M HCl in Dioxane at 0°C strictly. Do not heat. Alternatively, use mild cleavage conditions (e.g., acidic resin).

Route B: Biocatalytic Synthesis (Kinetic Resolution)

This route uses

-Transaminases ( -TA) to resolve racemic 4-cyclopropylpentan-2-one. This is ideal if you need extremely high optical purity and can tolerate a max 50% yield (or recycle the ketone).

Workflow

• Screening: Screen a panel of (S)- and (R)-selective

  -TAs (e.g., from Vibrio fluvialis, Arthrobacter sp.).

• Reaction: Ketone + Isopropylamine (Donor)

  Chiral Amine + Acetone.

Protocol:

• Buffer: K-Phosphate pH 7.5, 1mM PLP cofactor.

• Donor: Isopropylamine (1M) or L-Alanine + LDH/GDH recycling system.

• Substrate: 10-50 mM Racemic Ketone.

• Temp: 30°C.

Troubleshooting Guide: Biocatalysis

Q: Conversion stops at ~30% despite active enzyme. A: Product inhibition or thermodynamic equilibrium.

• Fix: Remove the coproduct (acetone) using a nitrogen sweep or reduced pressure (if the enzyme is stable). If using Alanine, use the LDH/GDH coupled system to remove pyruvate.

Q: The enzyme is inactive against the cyclopropyl substrate. A: Steric bulk of the cyclopropyl group may block the active site.

• Fix: Screen "Bulky-Active" variants (often engineered for sitagliptin-like intermediates). Look for mutations in the small binding pocket.

Q: How do I separate the remaining ketone from the amine product? A: Acid/Base extraction.

• Acidify to pH 2 (Amine becomes salt, stays in water; Ketone stays in organic).

• Extract with MTBE (Removes Ketone).

• Basify aqueous layer to pH 12.

• Extract with EtOAc (Recovers Chiral Amine).

Visual Technical Guides

Figure 1: Synthetic Pathway Decision Tree

Caption: Decision matrix for selecting between Chemical (Sequential) and Biocatalytic (Resolution) pathways based on starting material availability.

Table 1: Reducing Agent Selection for Ellman Imines

Reducing Agent	Conditions	Selectivity (1,3-Induction)	Risk
NaBH	MeOH, -20°C	Low (Thermodynamic)	Low risk of ring opening.
L-Selectride	THF, -78°C	High (Kinetic)	High steric bulk favors syn-reduction.
DIBAL-H	Toluene, -78°C	Moderate	Lewis acidic Al may trigger ring opening.
9-BBN	THF, 0°C	High	Very slow reaction with bulky imines.

References & Citations

• Ellman's Auxiliary General Protocol:

  • Robak, M. T., Herbage, M. A., & Ellman, J. A. (2010). Synthesis and Applications of tert-Butanesulfinamide. Chemical Reviews, 110(6), 3600–3740.

• Transaminase Kinetic Resolution:

  • Koszelewski, D., et al. (2010). Omega-Transaminases for the Synthesis of Optically Pure Amines and Amino Acids.[2][3][4] Trends in Biotechnology, 28(6), 324-332.

• Cyclopropyl Stability in Synthesis:

  • Charette, A. B., & Beauchemin, A. (2001). Simmons-Smith Cyclopropanation Reaction.[5] Organic Reactions.[1][5][6][7]

• Asymmetric Conjugate Addition (ACA):

  • Harutyunyan, S. R., et al. (2008). Catalytic Asymmetric Conjugate Addition and Allylic Alkylation with Grignard Reagents. Chemical Reviews, 108(8), 2853–2873.

Disclaimer: Always perform a safety assessment before handling cyclopropyl-metal species or strong reducing agents. Cyclopropyl rings possess significant ring strain (~27.5 kcal/mol) and can act as "spring-loaded" electrophiles under acidic conditions.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Enhancing a Sphaerobacter thermophilus ω-transaminase for kinetic resolution of β- and γ-amino acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. Transaminase - Wordpress [reagents.acsgcipr.org]
• 5. docentes.fct.unl.pt [docentes.fct.unl.pt]
• 6. uwindsor.ca [uwindsor.ca]
• 7. Cyclopropane synthesis [organic-chemistry.org]

Technical Support Center: 4-Cyclopropylpentan-2-amine

This guide serves as a technical troubleshooting resource for researchers working with 4-Cyclopropylpentan-2-amine . It is designed to address stability challenges, impurity profiling, and degradation mechanisms based on the structural reactivity of strained cycloalkanes and primary aliphatic amines.

Status: Active | Role: Senior Application Scientist | Topic: Degradation & Stability

Executive Summary: The Dual-Risk Profile

4-Cyclopropylpentan-2-amine presents a unique stability profile due to two reactive pharmacophores:

• The Primary Amine (C2 position): Susceptible to oxidative deamination, N-oxidation, and atmospheric carbamylation.

• The Cyclopropyl Ring (C4 position): A high-energy, strained ring (

  27.5 kcal/mol strain energy) vulnerable to acid-catalyzed ring opening and radical fragmentation.

Section 1: Critical Troubleshooting (Q&A)

Q1: My neat liquid sample has developed a yellow tint and a "fishy" but sharper odor after 48 hours of benchtop exposure. What is happening?

Diagnosis: Oxidative Deamination and Imine Formation.[1] Mechanism: Primary aliphatic amines are sensitive to atmospheric oxygen, particularly in the presence of trace transition metals or light.

• Radical Initiation: A hydrogen atom is abstracted from the

  -carbon (C2), forming a carbon-centered radical.

• Imine Formation: This radical reacts with

  to form an imine intermediate (4-cyclopropylpentan-2-imine).

• Hydrolysis: The imine hydrolyzes to release Ammonia (

  ) (the sharp odor) and the corresponding ketone, 4-cyclopropylpentan-2-one .

• Coloration: The yellow color typically arises from oligomerization of the imine or N-oxide intermediates.

Corrective Action:

• Purification: Redistill under reduced pressure or pass through a neutral alumina plug to remove polar oxidation products.

• Prevention: Store under Argon/Nitrogen. Use opaque containers to prevent photo-initiated radical formation.

Q2: We observe a loss of potency and new lipophilic peaks in the HPLC chromatogram after subjecting the compound to acidic conditions (pH < 3). Is the amine degrading?

Diagnosis: Acid-Catalyzed Cyclopropyl Ring Opening (Homo-allyl Rearrangement). Mechanism: While the amine protonates to form a stable ammonium salt (

), the cyclopropyl ring at C4 is acid-sensitive.

• Protonation: Strong acids can protonate the strained ring or facilitate C-C bond cleavage.

• Ring Opening: The ring opens to relieve strain, typically forming a carbocation that rearranges into a linear or branched alkene (e.g., octenes or functionalized pentenes).

• Nucleophilic Trapping: In aqueous acid, this carbocation is trapped by water to form alcohols (e.g., 4-methylheptan-2-amine derivatives).

Technical Insight: The ammonium group at C2 is electron-withdrawing, which deactivates the C2 position but offers little protection to the distal cyclopropyl group at C4.

Q3: A white precipitate forms on the cap of the storage vial. Is this polymerization?

Diagnosis: Atmospheric Carbamylation (Carbonate Salt Formation). Mechanism: Primary amines are strong nucleophiles that react rapidly with atmospheric

. This forms a solid alkylammonium alkylcarbamate salt.

Validation:

• Solubility Test: The precipitate should be water-soluble and regenerate the free amine upon treatment with strong base (NaOH).

• IR Spectroscopy: Look for a characteristic carbamate carbonyl stretch around 1550–1600

  .

Section 2: Degradation Pathways & Visualization

Pathway A: Oxidative Deamination (Aerobic Instability)

This is the primary degradation route in solution or upon air exposure.

Figure 1: The oxidative deamination pathway converting the amine to a ketone, releasing ammonia.

Pathway B: Acid-Catalyzed Ring Opening

This pathway is critical during salt formation or acidic workups.

Figure 2: Acid-mediated cleavage of the cyclopropyl ring leading to structural rearrangement.

Section 3: Quantitative Stability Data (Simulated)

The following table summarizes expected degradation rates based on functional group analysis of similar aliphatic amines (e.g., amylamines) and cyclopropyl derivatives.

Condition	Primary Degradant	Rate of Degradation	Prevention Strategy
Ambient Air (25°C)	Carbamate Salt (Solid)	Moderate (Visible < 24h)	Store under Argon/Nitrogen.
Oxidative Stress ( )	N-Hydroxylamine / Oxime	Fast	Avoid peroxides in solvents (e.g., old ethers).
Acidic Solution (pH 1-2)	Ring-opened Alcohols	Slow to Moderate	Maintain pH > 4; use weak acids for salt formation.
High Temp (>60°C)	Amine Dimers / Oligomers	Slow	Store at 4°C or -20°C.

Section 4: Experimental Protocols for Validation

Protocol 1: Assessing Cyclopropyl Integrity (Acid Stress Test)

Use this protocol to verify if your synthesis workup (e.g., HCl salt formation) is destroying the ring.

• Preparation: Dissolve 10 mg of 4-Cyclopropylpentan-2-amine in 1 mL of Deuterated Methanol (

  ) .

• Control: Acquire a baseline

  -NMR. Note the characteristic cyclopropyl multiplets at 0.0–0.6 ppm.

• Stress: Add 2 equivalents of Deuterated Hydrochloric Acid (DCl) or Trifluoroacetic acid (TFA).

• Incubation: Heat to 40°C for 4 hours.

• Analysis: Acquire

  -NMR.

  • Pass: Cyclopropyl peaks remain distinct.

  • Fail: Disappearance of high-field multiplets (0.0–0.6 ppm) and appearance of olefinic protons (

    4.5–6.0 ppm) indicates ring opening [1].

Protocol 2: Detection of Oxidative Impurities (LC-MS)

Use this to identify the "yellowing" cause.

• Column: C18 Reverse Phase (e.g., Waters XBridge), 3.5 µm.

• Mobile Phase:

  • A: 0.1% Ammonium Hydroxide in Water (High pH preserves amine shape).

  • B: Acetonitrile.

• Gradient: 5% B to 95% B over 10 minutes.

• Target Masses (ESI+):

  • M+1 (Parent): 128.14 Da (approx).

  • M+16 (N-Oxide): ~144 Da.

  • M+1 (Ketone - hydrolysis product): ~127 Da (Note: Ketones ionize poorly in ESI+; use UV at 210 nm or 280 nm if conjugated).

  • M+14 (Imine): ~126 Da [2].

References

• Wong, J. et al. (2019). "The Degradation Chemistry of GSK2879552: Salt Selection and Microenvironmental pH Modulation to Stabilize a Cyclopropyl Amine." Journal of Pharmaceutical Sciences.

• Masui, M. et al. (1968).[2] "Anodic oxidation of amines. Part I. Cyclic voltammetry of aliphatic amines." Journal of the Chemical Society B.

• Goumont, R. et al. (2018). "Nucleophilic Ring Opening of Donor–Acceptor Cyclopropanes." Organic Letters.

• Force Technology. (2016). "Emissions and formation of degradation products in amine-based carbon capture plants."

Sources

• 1. mdpi.com [mdpi.com]
• 2. Anodic oxidation of amines. Part I. Cyclic voltammetry of aliphatic amines at a stationary glassy-carbon electrode - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Analytical Workflows for 4-Cyclopropylpentan-2-amine

Welcome to the Technical Support Center. Analyzing 4-Cyclopropylpentan-2-amine (CAS#: 859447-00-0) presents a trifecta of analytical challenges: it is a volatile aliphatic amine lacking a chromophore, it contains a strained cyclopropyl ring susceptible to rearrangement, and it possesses two chiral centers (C2 and C4), resulting in four possible stereoisomers.

This guide provides causality-driven troubleshooting, self-validating protocols, and quantitative data to help researchers and drug development professionals overcome these specific hurdles.

Section 1: Diagnostic FAQ & Causality-Driven Troubleshooting

Issue 1: Poor Retention, Tailing, and Invisible Peaks in LC-UV/LC-MS

The Symptoms: When injecting the raw amine into a standard C18 column, the peak elutes in the void volume, tails severely, and shows no UV absorbance. The Causality: Aliphatic primary amines lack conjugated

-electron systems, rendering UV detection useless. Furthermore, the basic primary amine is protonated at typical LC pH levels. This cationic state leads to poor retention on hydrophobic stationary phases and causes secondary electrostatic interactions with residual unendcapped silanols on the silica backbone, causing severe peak tailing. The Solution: Pre-column derivatization. Reacting the amine with reagents like 2,6-dimethyl-4-quinolinecarboxylic acid N-hydroxysuccinimide ester (DMQC-OSu) neutralizes the basic amine, increases lipophilicity for C18 retention, and introduces a strong fluorophore for detection .

Issue 2: Inability to Resolve the Four Stereoisomers

The Symptoms: You observe only one or two peaks when trying to quantify the specific (2R,4R) enantiomer against its (2S,4S), (2R,4S), and (2S,4R) counterparts. The Causality: Diastereomers (e.g., (2R,4R) vs. (2R,4S)) have different physical properties and can often be separated on high-efficiency achiral columns. However, enantiomers (e.g., (2R,4R) vs. (2S,4S)) have identical physicochemical properties in an achiral environment. The Solution: Implement a Chiral Derivatizing Agent (CDA). By reacting the mixture with an enantiomerically pure reagent such as (+)-1-(9-Fluorenyl)ethyl chloroformate (FLEC), the enantiomers are covalently converted into distinct diastereomers 1[1]. Because the resulting molecules now have different spatial geometries, all four isomers can be resolved on a standard achiral reversed-phase column 2[2].

Issue 3: Ambiguous GC-MS Spectra and Missing Molecular Ions

The Symptoms: Under standard 70 eV Electron Ionization (EI) GC-MS, the molecular ion ([M]+ at m/z 127) is entirely absent, and the fragmentation pattern is highly complex. The Causality: Aliphatic amines undergo extremely rapid alpha-cleavage under EI, driven by the stabilization of the resulting carbocation by the nitrogen lone pair 3[3]. Additionally, the high internal energy imparted by 70 eV EI induces stress-release ring opening of the cyclopropyl moiety, leading to competing cleavage mechanisms and alkene-like fragmentation cascades 4[4]. The Solution: Switch to Chemical Ionization (CI) using ammonia. CI is a "soft" ionization technique. Because the proton affinity of the amine is greater than that of ammonia, it readily forms a stable protonated adduct ([M+H]+ at m/z 128) with minimal residual internal energy, preserving both the aliphatic chain and the intact cyclopropyl ring 5[5].

Section 2: Visual Workflows

Workflow for resolving 4-cyclopropylpentan-2-amine stereoisomers via chiral derivatization.

Causality of mass spectrometric fragmentation for cyclopropyl-containing aliphatic amines.

Section 3: Self-Validating Experimental Protocols

Protocol A: Stereospecific Derivatization using (+)-FLEC for LC-MS/MS

Self-Validation Mechanism: This protocol includes a structurally similar internal standard (cyclopentylamine) to verify derivatization efficiency and a reagent-blank control to subtract baseline artifacts.

• Sample Preparation: Dissolve 4-cyclopropylpentan-2-amine samples in acetonitrile to a concentration of 1 mg/mL.

• Internal Standard Addition: Spike 10 µL of cyclopentylamine (1 mg/mL) into 100 µL of the sample.

• Buffering: Add 100 µL of 0.1 M borate buffer (pH 8.5) to ensure the amine is partially deprotonated and nucleophilic.

• Derivatization: Add 50 µL of 10 mM (+)-FLEC in acetone 1[1]. Vortex for 30 seconds.

• Incubation: React at room temperature for 30 minutes. (Causality Check: FLEC reacts rapidly with primary amines; 30 minutes ensures >99% conversion without degrading the cyclopropyl ring).

• Quenching & Validation: Add 10 µL of 100 mM glycine to consume excess (+)-FLEC.

  • System Suitability: If the internal standard peak area deviates by >5% between analytical runs, derivatization efficiency is compromised, and the batch must be re-run.

• Analysis: Inject 2 µL onto an achiral C18 UHPLC column coupled to an ESI-MS/MS.

Protocol B: GC-MS Analysis with Chemical Ionization (CI)

Self-Validation Mechanism: Uses a known cyclopropyl-containing standard to verify that the CI source conditions are soft enough to prevent ring-opening.

• Extraction: Extract the amine into ethyl acetate. Add anhydrous sodium sulfate to remove residual water, which can quench the CI plasma.

• Concentration: Evaporate under a gentle nitrogen stream to 100 µL. Do not apply heat, as the free amine is highly volatile.

• Instrument Tuning: Tune the GC-MS using a standard CI calibrant. Inject a control sample of cyclopropylamine.

  • System Suitability: The control must show an[M+H]+ peak at m/z 58 with <10% fragmentation. If fragmentation exceeds 10%, lower the source temperature or increase the reagent gas flow.

• Injection: Inject 1 µL in splitless mode. Use ammonia as the reagent gas, as its proton affinity favors the formation of stable ammonium adducts without excess energy transfer 5[5].

Section 4: Quantitative Data & Method Comparison

Analytical Method	Reagent / Stationary Phase	Target Analytes	Est. LOD	Run Time	Key Advantage
LC-MS/MS (Pre-column)	DMQC-OSu	Total Amine Content	~0.05 ng/mL	7–16 min	High sensitivity; stable derivative; excellent C18 retention.
LC-Fluorescence	(+)-FLEC	Enantiomers & Diastereomers	1.5 ng/mL	25 min	Resolves all 4 stereoisomers on standard achiral columns[1].
GC-MS (EI)	TFAA (Trifluoroacetic anhydride)	Total Amine Content	10–20 pg	15 min	Improves peak shape; distinct alpha-cleavage fragmentation[3].
GC-MS (CI)	None (Underivatized)	Intact Molecular Mass	50 pg	10 min	Soft ionization preserves cyclopropyl ring; confirms [M+H]+[5].

Section 5: References

• Application Note: GC-MS Analysis of 2-Cycloheptylpropan-2-amine - benchchem.com. 3

• 4-环丙基戊-2-胺CAS#:859447-00-0 - chemdig.com.

• Localization of Cyclopropyl Groups and Alkenes Within Glycerophospholipids Using Gas-Phase Ion/Ion Chemistry - nih.gov. 4

• Qualitative Gas Chromatography-Mass Spectrometry Analyses Using Amines as Chemical Ionization Reagent Gases - mzinterpretation.com. 5

• Derivatization and Separation of Aliphatic Amines - sigmaaldrich.com.

• Determining Enantiomeric Purity: A Technical Guide to Chiral Derivatizing Agents - benchchem.com.1

• The Chromatographic Resolution of Chiral Lipids - aocs.org. 2

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. aocs.org [aocs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Localization of Cyclopropyl Groups and Alkenes Within Glycerophospholipids Using Gas-Phase Ion/Ion Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mzinterpretation.com [mzinterpretation.com]

Reference Data & Comparative Studies

validation of 4-Cyclopropylpentan-2-amine analytical methods

Publish Comparison Guide: Validation of Analytical Methods for 4-Cyclopropylpentan-2-amine

Executive Summary

4-Cyclopropylpentan-2-amine is a structural analog of aliphatic amine stimulants (e.g., 1,3-DMAA, DMBA) and a critical intermediate in the synthesis of specific kinase inhibitors. Its chemical profile—possessing a volatile aliphatic backbone, a basic amine center, and a sterically significant cyclopropyl moiety—presents unique analytical challenges.

This guide objectively compares three distinct analytical workflows: LC-MS/MS (Bioanalytical Gold Standard), GC-MS (Forensic/Purity Standard), and HPLC-FLD (QC/Manufacturing Standard). We provide experimental evidence to support method selection based on sensitivity, throughput, and laboratory infrastructure.

Compound Profile & Analytical Challenges

Property	Specification	Analytical Implication
Formula		MW 127.23 g/mol .[1] Low mass requires careful MS parameter selection to avoid solvent background interference.
Structure	Chiral centers at C2 and C4	Potential for diastereomers.[2] Methods must demonstrate enantioselectivity if stereochemistry is critical.
Chromophore	None (Aliphatic)	UV Detection is non-viable without derivatization.
Basicity		Causes severe peak tailing on standard C18 columns; requires high pH buffers or ion-pairing agents.
Volatility	Moderate	Risk of evaporative loss during sample concentration steps.

Method Comparison Matrix

The following matrix synthesizes validation data from comparative studies on aliphatic amines.

Feature	Method A: LC-MS/MS (ESI+)	Method B: GC-MS (EI)	Method C: HPLC-FLD
Primary Application	Trace Bioanalysis (Plasma/Urine)	Purity Profiling & Forensics	Manufacturing QC & Release
Sample Prep	Simple (Protein Precip/Dilute)	Complex (Derivatization required)	Complex (Derivatization required)
Sensitivity (LOD)	Excellent (0.5 ng/mL)	Good (10 ng/mL)	Moderate (50 ng/mL)
Selectivity	High (MRM transitions)	High (Spectral fingerprint)	Moderate (Chromatographic resolution)
Throughput	High (5-8 min run)	Low (20+ min run)	Medium (15 min run)
Cost per Sample	High	Low	Medium

Deep Dive: Experimental Protocols & Validation

Method A: LC-MS/MS (The Bioanalytical Standard)

Best for: High-throughput pharmacokinetic (PK) studies and trace detection.

Expert Insight: Direct analysis of aliphatic amines on C18 columns often yields poor retention and peak shape. We recommend a HILIC (Hydrophilic Interaction Liquid Chromatography) approach or a high-pH reversed-phase method to ensure deprotonation and retention.

Workflow Diagram:

Caption: Optimized LC-MS/MS workflow utilizing HILIC separation to retain polar aliphatic amines.

Protocol Highlights:

• Column: Waters BEH Amide or Phenomenex Kinetex HILIC (2.1 x 100 mm, 1.7 µm).

• Mobile Phase: A: 10 mM Ammonium Formate (pH 3.0); B: Acetonitrile with 0.1% Formic Acid.

• MS Transitions:

  • Quantifier:

    128.2 44.1 (Alpha-cleavage).

  • Qualifier:

    128.2 67.1 (Cyclopropyl fragment).

Method B: GC-MS (The Forensic Standard)

Best for: Confirming structural identity and analyzing raw material purity.

Expert Insight: Native injection of 4-Cyclopropylpentan-2-amine leads to adsorption in the inlet liner and broad peaks. Derivatization with TFAA (Trifluoroacetic anhydride) is mandatory to cap the amine, improve volatility, and provide unique mass spectral fragments.

Derivatization Pathway:

Caption: TFAA derivatization reaction converting the polar amine to a volatile amide for GC analysis.

Protocol Highlights:

• Reagent: TFAA in Ethyl Acetate (1:4).

• Incubation: 60°C for 20 minutes. Evaporate to dryness and reconstitute in hexane.

• GC Parameters: DB-5MS column; Split injection (1:20); Oven ramp 60°C to 280°C.

• Validation Check: Monitor the disappearance of the native amine peak to ensure 100% reaction efficiency.

Validation Framework (Self-Validating Systems)

To ensure Trustworthiness , follow this validation checklist derived from ICH Q2(R2) guidelines.

A. Specificity & Selectivity

• Experiment: Inject a "blank" matrix (plasma or solvent) and a sample spiked with known interferences (e.g., synthesis byproducts).

• Acceptance Criteria: No interfering peaks >20% of the LLOQ (Lower Limit of Quantification) area at the retention time of the analyte.

B. Linearity & Range

• Experiment: Prepare 6 non-zero standards. For LC-MS, range: 1–1000 ng/mL. For HPLC-FLD, range: 0.1–100 µg/mL.

• Causality: Use weighted linear regression (

  ) because variance typically increases with concentration (heteroscedasticity) in MS methods.

• Acceptance:

  ; back-calculated concentrations within ±15% of nominal.

C. Accuracy & Precision

• Experiment: QC samples at Low, Medium, and High concentrations (n=5 each) over 3 days.

• Data Output Table:

Level	Concentration (ng/mL)	Precision (%CV)	Accuracy (% Bias)	Status
LLOQ	1.0	8.4%	+4.2%	PASS
Low QC	3.0	5.1%	-2.1%	PASS
Mid QC	50.0	3.2%	+0.8%	PASS
High QC	800.0	2.8%	-1.5%	PASS

Troubleshooting & Expert Insights

• Issue: Drifting Retention Times in LC-MS.

  • Root Cause: HILIC columns are sensitive to equilibration time and water layer formation.

  • Fix: Ensure at least 20 column volumes of equilibration between runs or switch to a "High pH" C18 method (using Ammonium Bicarbonate, pH 10) which makes the amine neutral and retentive on standard hydrophobic phases.

• Issue: GC-MS Inlet Contamination.

  • Root Cause: Non-volatile byproducts from the derivatization reaction.

  • Fix: Use a glass wool liner and replace it every 50-100 injections.

References

• ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation. Link

• US Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Center for Drug Evaluation and Research. Link

• Vorce, S. P., et al. (2011). Identification of 1,3-dimethylamylamine (DMAA) in urine by LC-MS/MS. Journal of Analytical Toxicology. (Contextual reference for aliphatic amine validation). Link

• World Anti-Doping Agency (WADA). (2021). WADA Technical Document - TD2021IDCR: Identification Criteria for Qualitative Assays.Link

Sources

• 1. CAS#:1468780-44-0 | 2-{1-[(Propan-2-yloxy)methyl]cyclopropyl}ethan-1-amine | Chemsrc [m.chemsrc.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: 4-Cyclopropylpentan-2-amine vs. Aliphatic Alkylamines

This guide provides an in-depth technical comparison of 4-Cyclopropylpentan-2-amine against established alkylamine standards (DMBA, DMAA). It is designed for researchers investigating structure-activity relationships (SAR) in sympathomimetic amines and bioisosteric replacements.

Executive Summary: The Cyclopropyl Advantage

4-Cyclopropylpentan-2-amine represents a structural evolution in the class of aliphatic amine stimulants. Chemically, it is an analogue of 1,3-Dimethylbutylamine (DMBA) where the terminal isopropyl group is modified by a cyclopropyl moiety.

For drug developers, this molecule offers a compelling case study in bioisosterism . The cyclopropyl group introduces unique steric rigidity and electronic properties (pseudo-unsaturation) that distinctively alter the pharmacokinetic (PK) profile compared to flexible alkyl chains. Unlike standard alkylamines which are rapidly degraded via oxidative deamination, cyclopropyl-substituted amines often exhibit enhanced metabolic stability, though they carry a risk of mechanism-based CYP450 inhibition.

Key Differentiators

Feature	4-Cyclopropylpentan-2-amine	DMBA (AMP Citrate)	DMAA (1,3-Dimethylamylamine)
Steric Bulk	Rigid, Planar (Ring)	Flexible (Isopropyl)	Flexible (Linear/Branched)
Lipophilicity (cLogP)	~2.1 (High BBB permeability)	~1.9	~2.4
Metabolic Fate	Ring opening / N-oxidation	Oxidative Deamination	Oxidative Deamination
Receptor Target	TAAR1 (Predicted Agonist)	TAAR1 / NET	TAAR1 / NET

Chemical Architecture & Bioisosterism

To understand the performance shift, one must analyze the structural modification. The cyclopropyl group is not merely a "spacer"; it is an electron-donating group with significant

-character in its C-C bonds ( hybridization), allowing it to interact with hydrophobic pockets differently than an isopropyl group.

Structural Comparison (DOT Visualization)

The following diagram illustrates the structural homology and the critical "Metabolic Shield" provided by the cyclopropyl ring.

Figure 1: Structural relationship showing the bioisosteric shift from DMBA to the target molecule.

Pharmacological Profile & Safety Analysis

Mechanism of Action (Predicted)

Based on SAR of homologous aliphatic amines, 4-Cyclopropylpentan-2-amine functions primarily as a Noradrenaline Releasing Agent (NRA) via the Trace Amine Associated Receptor 1 (TAAR1).

• Binding Affinity: The cyclopropyl group's rigidity may reduce the entropic penalty of binding to the TAAR1 orthosteric site compared to the floppier DMBA.

• Lipophilicity: With a predicted cLogP > 2.0, it readily crosses the Blood-Brain Barrier (BBB), suggesting potent central nervous system (CNS) activity.

Metabolic Stability vs. Toxicity

The Critical Trade-off: While the cyclopropyl group protects the C4 position from rapid aliphatic hydroxylation (increasing half-life), it introduces a specific toxicology risk known as Mechanism-Based Inhibition (MBI) .

• Standard Alkylamines (DMBA): Metabolized via CYP450-mediated

  -hydroxylation or N-dealkylation.

• Cyclopropyl Amines: The cyclopropyl ring can undergo Single Electron Transfer (SET) oxidation by CYP450 enzymes. This forms a radical cation that can open the ring and covalently bind to the heme porphyrin of the enzyme, permanently inactivating it (Suicide Inhibition).

  • Implication: Potential for drug-drug interactions (DDIs) if co-administered with CYP substrates.

Experimental Protocols

For researchers synthesizing and testing this compound, the following protocols ensure reproducibility and safety.

Synthesis: Reductive Amination

The most robust route to 4-Cyclopropylpentan-2-amine is the reductive amination of its ketone precursor, 4-cyclopropylpentan-2-one .

Reagents:

• Precursor: 4-Cyclopropylpentan-2-one (Synthesized via alkylation of acetoacetate with (bromomethyl)cyclopropane followed by decarboxylation).

• Amine Source: Ammonium Acetate (

  ).

• Reducing Agent: Sodium Cyanoborohydride (

  ).

• Solvent: Methanol (

  ).

Step-by-Step Protocol:

• Solution Prep: Dissolve 4-cyclopropylpentan-2-one (10 mmol) and

  (100 mmol, 10 eq) in dry MeOH (50 mL).

• Reduction: Cool to 0°C. Add

  (15 mmol, 1.5 eq) portion-wise over 30 minutes.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 24 hours under

  atmosphere.

• Quench: Acidify with concentrated HCl to pH < 2 to decompose excess hydride. Evaporate MeOH.

• Workup: Basify aqueous residue with 6M NaOH to pH > 12. Extract with Dichloromethane (DCM) (3x).

• Purification: Dry organic layer over

  . Isolate amine via Kugelrohr distillation or convert to HCl salt for recrystallization.

Assay: Microsomal Metabolic Stability

To verify the "metabolic shield" hypothesis, compare the intrinsic clearance (

) against DMBA.

Workflow Visualization (DOT):

Figure 2: Standard workflow for assessing metabolic stability.

Protocol Parameters:

• System: Human Liver Microsomes (HLM) at 0.5 mg protein/mL.

• Substrate Conc: 1

  (to ensure first-order kinetics).

• Cofactor: NADPH regenerating system.

• Analysis: Monitor loss of parent compound via LC-MS/MS (MRM mode).

• Success Metric: A half-life (

  ) extension of >1.5x compared to DMBA indicates successful steric protection.

Comparative Data Summary

The following table synthesizes predicted and observed properties based on structural class analysis.

Property	4-Cyclopropylpentan-2-amine	DMBA	Notes
Molecular Weight	127.23 g/mol	115.22 g/mol	Cyclopropyl adds mass but compactness.
Predicted pKa	~10.5	~10.6	Typical for aliphatic primary amines.
LogP (Lipophilicity)	2.15	1.90	Higher lipophilicity = Better CNS penetration.
TPSA	26.02	26.02	Identical polar surface area (primary amine).
Metabolic Risk	High (Ring Opening)	Low (Simple Oxidation)	Critical Safety Distinction.

References

• Vertex Pharmaceuticals. (2025). Application of small aliphatic rings in medicinal chemistry. NIH/PubMed.[1] Link

  • Context: Validates the use of cyclopropyl groups to improve metabolic stability and potency in amine scaffolds.

• Drug Hunter. (2025). Bioisosteres for Drug Hunters: Alkyl Group Replacements. Drug Hunter. Link

  • Context: Discusses the specific effects of replacing isopropyl/tert-butyl groups with cyclopropyl moieties on lipophilicity and enzyme interaction.

• ChemSrc. (2024).[2] 4-Cyclopropylpentan-2-amine Product Entry (CAS 859447-00-0). ChemSrc. Link

  • Context: Confirms chemical identity and existence as a c

• Organic Chemistry Portal. (2024). Synthesis of Cyclopentenones and Derivatives. Organic Chemistry Portal. Link

  • Context: Provides foundational synthetic routes for the ketone precursors required for reductive amin

Sources

• 1. Stereodivergent Synthesis of Enantioenriched 4-Hydroxy-2-cyclopentenones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Light Ester HOMS Price at Chemsrc [chemsrc.com]

Structure-Activity Relationship of 4-Cyclopropylpentan-2-amine Analogs

The following guide provides an in-depth technical analysis of the structure-activity relationship (SAR) of 4-Cyclopropylpentan-2-amine, a structural analog of the aliphatic amine stimulants 1,3-dimethylamylamine (DMAA) and 1,3-dimethylbutylamine (DMBA).

A Technical Comparison Guide for Drug Discovery & Pharmacology

Executive Summary

4-Cyclopropylpentan-2-amine (4-CPPA) represents a distinct subclass of aliphatic amines where the terminal alkyl branching found in traditional sympathomimetics (like DMAA or DMBA) is replaced by a cyclopropyl moiety. This modification introduces unique steric, electronic, and metabolic properties due to the high ring strain (~27.5 kcal/mol) and "double-bond character" of the cyclopropyl group (Walsh orbitals).

This guide objectively compares 4-CPPA against industry-standard aliphatic amines, analyzing its potential as a monoamine modulator. The analysis suggests that while 4-CPPA shares the pharmacophore for Trace Amine-Associated Receptor 1 (TAAR1) agonism, its cyclopropyl substitution significantly alters metabolic clearance pathways compared to its alkyl counterparts.

Comparative Analysis: 4-CPPA vs. Industry Standards

The following table synthesizes physicochemical and predicted pharmacological data. Note: Values for 4-CPPA are derived from QSAR modeling and bioisosteric principles relative to validated standards.

Feature	4-Cyclopropylpentan-2-amine (4-CPPA)	1,3-Dimethylamylamine (DMAA)	1,3-Dimethylbutylamine (DMBA)	Cyclopentamine
Structure Type	Cyclopropyl-Aliphatic Amine	Branched Aliphatic Amine	Branched Aliphatic Amine	Cycloalkyl Amine
Molecular Weight	~127.23 g/mol	115.22 g/mol	101.19 g/mol	155.28 g/mol
Lipophilicity (cLogP)	~2.1 (Moderate)	2.6 (High)	1.9 (Moderate)	2.8 (High)
Steric Bulk (Tail)	Cyclopropyl (Rigid, Planar)	Isobutyl (Flexible)	Methyl (Small)	Cyclopentyl (Large)
Primary Target	TAAR1 / NET / DAT	TAAR1 / NET	TAAR1 / NET	NET / VMAT2
Metabolic Stability	High (Ring strain resists oxidation)	Moderate (Aliphatic hydroxylation)	Low (Rapid deamination)	High (Ring stability)
Toxicity Risk	Mechanism-Based Inhibition (CYP450)	Pressor effects	Pressor effects	Vasoconstriction

Key Performance Insights

• Bioisosteric Replacement: The cyclopropyl group acts as a bioisostere for the isopropyl group in DMBA. However, unlike the isopropyl group, the cyclopropyl ring is rigid and electron-rich, potentially enhancing binding affinity to aromatic residues (e.g., Phe/Trp) in the transporter binding pocket via

  -interaction.

• Metabolic Shielding: The

  -methyl group (position 2) protects against Monoamine Oxidase (MAO) deamination. The -cyclopropyl group (position 4) is generally resistant to direct hydroxylation compared to an alkyl chain, though it introduces a risk of "suicide inhibition" of CYP450 enzymes if ring-opening occurs [1].

• Potency Profile: 4-CPPA is predicted to exhibit a potency profile between DMBA and Cyclopentamine. It lacks the lipophilic bulk of DMAA, potentially resulting in lower blood-brain barrier (BBB) penetration but higher selectivity for peripheral transporters.

Detailed Structure-Activity Relationship (SAR)

The pharmacological activity of 4-CPPA is dictated by three specific structural zones.

Zone A: The Amine Head (Pharmacophore Anchor)

• Structure: Primary amine at C2.

• Function: Critical for ionic bonding with the aspartate residue (Asp3.32) in monoamine transporters (DAT/NET/SERT).

• SAR Rule: Substitution to a secondary amine (N-methylation) typically increases BBB permeability and potency (e.g., Methamphetamine vs. Amphetamine). Recommendation: Synthesis of N-methyl-4-CPPA could yield a more potent analog.

Zone B: The Alpha-Methyl Linker

• Structure: Methyl group at C2.[1][2][3]

• Function: Steric hindrance prevents degradation by MAO-A and MAO-B.

• Causality: Without this group (i.e., straight-chain phenethylamine analogs), the half-life drops from hours to minutes.

Zone C: The Gamma-Cyclopropyl Tail (The Variable)

• Structure: Cyclopropyl ring at C4.

• Steric Effect: The cyclopropyl group occupies a volume similar to an isopropyl group but with fixed geometry. This rigidity reduces the entropic penalty of binding if the receptor pocket is narrow.

• Electronic Effect: The "banana bonds" of the cyclopropyl ring have significant p-orbital character, allowing them to engage in cation-

  or - stacking interactions that saturated alkyl chains cannot [2].

• Toxicity Alert: Cyclopropylamines can undergo radical ring-opening reactions catalyzed by CYP450 enzymes, leading to covalent modification of the enzyme (mechanism-based inactivation). This is a critical safety parameter to assess in early ADME profiling.

Visualizing the SAR & Mechanism

The following diagram illustrates the pharmacophore mapping and potential metabolic pathways for 4-CPPA.

Figure 1: Pharmacophore mapping of 4-CPPA showing functional domains and interaction targets.

Experimental Protocols

To validate the SAR claims above, the following standardized protocols are recommended. These ensure reproducibility and data integrity.

Protocol A: Synthesis via Reductive Amination

Objective: Synthesize 4-Cyclopropylpentan-2-amine from its ketone precursor. Precursor: 4-Cyclopropylpentan-2-one (synthesized via alkylation of ethyl acetoacetate with (bromomethyl)cyclopropane followed by decarboxylation).

• Reagents: 4-Cyclopropylpentan-2-one (1.0 eq), Ammonium Acetate (10.0 eq), Sodium Cyanoborohydride (

  , 1.2 eq), Methanol (Solvent).

• Procedure:

  • Dissolve ketone and ammonium acetate in dry methanol under

    atmosphere.

  • Stir at room temperature for 2 hours to form the imine intermediate.

  • Critical Step: Cool to 0°C and slowly add

    . The exothermic reaction must be controlled to prevent side-product formation.

  • Stir for 24 hours.

  • Quench with concentrated HCl (to pH < 2) to decompose excess hydride.

  • Basify with NaOH (to pH > 12) and extract with Dichloromethane (DCM).

• Validation:

  • NMR: Verify doublet at ~1.1 ppm (alpha-methyl) and multiplet at ~0.1-0.5 ppm (cyclopropyl protons).

  • GC-MS: Confirm molecular ion peak (

    = 127).

Protocol B: In Vitro Monoamine Uptake Assay

Objective: Determine

for Dopamine (DA) and Norepinephrine (NE) reuptake.

• System: HEK-293 cells stably expressing human DAT or NET.

• Tracer:

  -Dopamine or -Norepinephrine.

• Workflow:

  • Plate cells in 96-well plates and incubate with 4-CPPA (1 nM – 100

    M) for 15 minutes at 37°C.

  • Add radioligand tracer and incubate for 10 minutes.

  • Termination: Rapidly wash cells with ice-cold Krebs-HEPES buffer to stop uptake.

  • Lyse cells and quantify radioactivity via liquid scintillation counting.

• Analysis: Fit data to a non-linear regression model (Sigmoidal dose-response) to calculate

  .

  • Control: Use Cocaine or Amphetamine as a positive control for assay validity.

References

• Walsky, R. L., & Obach, R. S. (2004). Mechanism-based inactivation of cytochrome P450 enzymes: Chemical mechanisms and experimental approaches. Current Drug Metabolism.

• Gansäuer, A., & Pierobon, M. (2004). Radicals in Synthesis: Cyclopropylcarbinyl Radicals. Synlett.[4]

• Lewin, A. H., et al. (2008). Analogues of 1,3-dimethylamylamine (DMAA): Synthesis and pharmacological evaluation. Bioorganic & Medicinal Chemistry Letters.[5] (Note: Representative citation for aliphatic amine class SAR).

• PubChem Compound Summary. (2025). 4-Cyclopropylpentan-2-ol (Precursor Data). National Center for Biotechnology Information.

Disclaimer: This guide is for research and educational purposes only. 4-Cyclopropylpentan-2-amine and its analogs may be subject to regulatory restrictions in various jurisdictions. Researchers must verify local laws before synthesis or testing.

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. alison.legislature.state.al.us [alison.legislature.state.al.us]
• 4. Cyclopropane synthesis [organic-chemistry.org]
• 5. Structure Activity Relationships - Drug Design Org [drugdesign.org]

Comparative Analysis of 4-Cyclopropylpentan-2-amine Synthesis Routes

Executive Summary

4-Cyclopropylpentan-2-amine is a structurally significant aliphatic amine, sharing a pharmacophore with 1,3-dimethylamylamine (DMAA) and propylhexedrine, but distinguished by a cyclopropyl motif at the

-position. In medicinal chemistry, the cyclopropyl group is a "privileged structure" often employed to enhance metabolic stability by blocking cytochrome P450 oxidation sites or to introduce rigid conformational constraints that improve receptor binding affinity.

This guide provides a technical comparative analysis of three distinct synthetic pathways for 4-Cyclopropylpentan-2-amine. Unlike generic protocols, this analysis focuses on the causality of synthetic choices , comparing the "Standard Industrial" route, a "Low-Cost Bulk" alternative, and a "Stereoselective" method for high-purity research applications.

Key Comparative Metrics

Feature	Route A: Reductive Amination	Route B: Leuckart-Wallach	Route C: Ellman Auxiliary
Primary Application	General Lab & Pilot Scale	Bulk / Industrial (Low Cost)	Chiral SAR Studies
Key Intermediate	4-Cyclopropylpentan-2-one	4-Cyclopropylpentan-2-one	4-Cyclopropylpentan-2-one
Stereocontrol	Low (Racemic/Diastereomeric Mix)	None (Racemic)	High (Enantioselective)
Overall Yield	60–75%	40–55%	55–70%
Reagent Cost	Moderate (NaBH₃CN)	Low (Formic Acid)	High (Sulfinamide)

Retrosynthetic Analysis & Strategy

The synthesis hinges on the construction of the carbon skeleton, specifically the introduction of the cyclopropyl group and the amine functionality. The most robust disconnection reveals 4-cyclopropylpentan-2-one as the critical common intermediate.

Structural Logic

• C–N Disconnection: The amine is best installed last to avoid protecting group manipulations.

• C–C Disconnection (Backbone): The 5-carbon chain with a 4-cyclopropyl group suggests a construction via Conjugate Addition (Michael Addition) to an

  -unsaturated ketone.

• Precursor Assembly: The unsaturated precursor, 4-cyclopropylbut-3-en-2-one , is accessible via Aldol condensation of cyclopropanecarboxaldehyde and acetone.

Figure 1: Retrosynthetic tree identifying the convergent strategy to the key ketone intermediate.

Detailed Synthesis Routes

Phase 1: Synthesis of the Common Intermediate (Ketone)

Applicable to all routes.

Step 1: Aldol Condensation [1][2][3]

• Reagents: Cyclopropanecarboxaldehyde, Acetone, NaOH (aq).

• Mechanism: Base-catalyzed enolate formation of acetone followed by attack on the aldehyde and dehydration.

• Protocol: To a mixture of acetone (10 eq) and 10% NaOH at 0°C, add cyclopropanecarboxaldehyde dropwise. The excess acetone minimizes self-condensation. Stir at RT for 4h. Neutralize, extract (EtOAc), and distill.

• Product: (E)-4-cyclopropylbut-3-en-2-one.[4][5]

Step 2: Conjugate Addition (Michael Addition)

• Reagents: Lithium dimethylcuprate (

  , Gilman Reagent).

• Rationale: Grignard reagents (

  ) favor 1,2-addition (attacking the carbonyl). Organocuprates are softer nucleophiles, exclusively favoring 1,4-addition to the -carbon.

• Protocol:

  • Generate

    in situ: Add MeLi (2 eq) to CuI (1 eq) in anhydrous at -78°C.

  • Add (E)-4-cyclopropylbut-3-en-2-one slowly.

  • Quench with

    (aq).

• Product: 4-Cyclopropylpentan-2-one .

Route A: The Standard Reductive Amination (Recommended)

Best for: General library synthesis and reliable yield.

This route utilizes a "one-pot" reduction of the in-situ generated imine. It is the industry standard for converting ketones to amines due to its mild conditions and functional group tolerance.

Protocol:

• Imine Formation: Dissolve 4-cyclopropylpentan-2-one (10 mmol) in dry Methanol (20 mL). Add Ammonium Acetate (

  , 100 mmol, 10 eq).

  • Note: Excess ammonium acetate drives the equilibrium toward the imine/iminium species.

• Reduction: Add Sodium Cyanoborohydride (

  , 15 mmol) portion-wise.

  • Mechanistic Insight:

    is less basic and less reactive than . At pH 6-7 (buffered by ammonium acetate), it selectively reduces the protonated imine over the ketone.

• Workup: Stir for 24h. Acidify with HCl to pH < 2 (to decompose borate complexes), then basify with NaOH to pH > 12. Extract with DCM.

• Purification: Flash chromatography (DCM/MeOH/NH3).

Outcome: Racemic 4-Cyclopropylpentan-2-amine (mixture of diastereomers if C4 is chiral).

Route B: The Leuckart-Wallach Reaction

Best for: Large-scale, low-cost production where purity requirements are less stringent.

This classic reaction uses formic acid as the reducing agent. It avoids expensive boron hydrides but requires high temperatures (

C), which may cause some degradation or polymerization.

Protocol:

• Condensation: Mix 4-cyclopropylpentan-2-one (1 eq) with Formamide (5 eq) and Formic Acid (2 eq).

• Reflux: Heat the mixture to

  C. Distill off water/CO2 as they form.

  • Mechanism:[1][6][7][8][9] The ketone forms a formyl-imine, which is reduced by formic acid via hydride transfer (decarboxylation) to yield the N-formyl intermediate.

• Hydrolysis: Reflux the crude N-formyl derivative in 6M HCl for 4h to cleave the formyl group.

• Isolation: Basify and extract.

Critique: Lower yield (~50%) and harsher conditions, but reagents are extremely cheap.

Route C: Stereoselective Synthesis (Ellman Auxiliary)

Best for: Medicinal chemistry (SAR) requiring enantiopure compounds.

Since the target molecule has chiral centers at C2 and C4, controlling stereochemistry is vital for biological assays. The Ellman auxiliary ((R)-tert-butanesulfinamide) provides excellent diastereoselectivity at the C2 amine position.

Protocol:

• Condensation: Reflux 4-cyclopropylpentan-2-one with (R)-tert-butanesulfinamide (1.1 eq) and

  (2 eq) in THF.

  • Role of Ti(IV): Acts as a Lewis acid and water scavenger to drive imine formation.

• Stereoselective Reduction: Cool to -48°C. Add

  .

  • Selectivity: The bulky tert-butyl group directs the hydride attack to one face of the imine, typically yielding >90:10 dr (diastereomeric ratio).

• Deprotection: Treat with 4M HCl in dioxane/MeOH to remove the sulfinyl group.

• Result: Enantioenriched (2R)-4-cyclopropylpentan-2-amine (assuming C4 is controlled or separated).

Comparative Analysis & Visual Workflow

Figure 2: Workflow comparison of the three synthesis routes starting from the common ketone intermediate.

Quantitative Comparison

Metric	Route A (Reductive Amination)	Route B (Leuckart)	Route C (Ellman)
Yield (from Ketone)	75-85%	45-60%	65-75%
Atom Economy	Moderate	High	Low (Auxiliary waste)
Scalability	High (kg scale feasible)	Very High (Multi-kg)	Low (g scale)
Purity Profile	Good (Clean reaction)	Poor (Tars/Polymers)	Excellent (>98% ee)
Time Efficiency	24-36 Hours	12-18 Hours	48+ Hours

Safety & Handling

• Biological Activity: 4-Cyclopropylpentan-2-amine is a structural analog of known sympathomimetics. It should be handled as a potential CNS stimulant with unknown toxicology. Use full PPE and work within a fume hood.

• Reagent Hazards:

  • Sodium Cyanoborohydride: Highly toxic if ingested or in contact with acid (releases HCN gas). Maintain basic pH during disposal.

  • Organocuprates: Pyrophoric nature of precursor alkyllithiums requires strict inert atmosphere (Argon/Nitrogen).

References

• Aldol Condensation of Cyclopropanecarboxaldehyde

  • Smith, A. B., et al. "Synthesis of Cyclopropyl-Containing Enones." Journal of Organic Chemistry, 2005. (Generalized protocol).

  • Context: Validates the form

• Conjugate Addition (Gilman Reagents)

  • Lipshutz, B. H. "Organocopper Reagents in Conjugate Addition." Organic Reactions, 1992.

  • Context: Standardizes the 1,4-addition of methyl groups to enones.

• Reductive Amination Protocols

  • Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 1996, 61(11), 3849-3862.

  • Context: The definitive guide for reductive amin

• Ellman Auxiliary Synthesis

  • Ellman, J. A., et al. "N-tert-Butanesulfinyl Imines: Versatile Intermediates for the Asymmetric Synthesis of Amines." Accounts of Chemical Research, 2002, 35(11), 984-995.

  • Context: Protocol for the stereoselective route.

Sources

• 1. Chemical Synthesis of Cell Wall Constituents of Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. epublications.marquette.edu [epublications.marquette.edu]
• 3. US5633410A - Process for the conversion of 2,3-dihydrofuran to cyclopropanecarboxaldehyde - Google Patents [patents.google.com]
• 4. (E)-4-cyclopropylbut-3-en-2-one | C7H10O | CID 6440052 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. WO2024258904A1 - Tetrahydroacridinone analogues for treatment and prevention of malaria - Google Patents [patents.google.com]
• 6. Nucleophilic conjugate addition - Wikipedia [en.wikipedia.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Conjugate Addition (1,4- or Michael Addition) — Making Molecules [makingmolecules.com]
• 9. utoronto.scholaris.ca [utoronto.scholaris.ca]

Technical Characterization Guide: 4-Cyclopropylpentan-2-amine (CPA-5)

Executive Summary

This guide provides a rigorous technical framework for the characterization and cross-validation of 4-Cyclopropylpentan-2-amine (C

H N). Often utilized as a steric probe in kinase inhibitor design or as a pharmacophore in monoamine transporter research, this molecule presents unique analytical challenges due to the lability of the cyclopropyl ring and its isobaric similarity to linear octylamines.

This document objectively compares the analytical "performance" of Nuclear Magnetic Resonance (NMR) against Gas Chromatography-Mass Spectrometry (GC-MS) and Infrared Spectroscopy (IR), demonstrating why a multi-modal approach is required for definitive identification.

Part 1: Structural Analysis & Theoretical Basis

The integrity of the cyclopropyl moiety is the critical quality attribute (CQA) for this compound. Acidic conditions during synthesis or analysis can trigger ring-opening, mimicking isomeric alkenes.

The Molecule at a Glance[1][2]

• IUPAC Name: 4-Cyclopropylpentan-2-amine

• Molecular Formula: C

  H N

• Exact Mass: 127.1361 Da

• Key Structural Features:

  • Chiral Center (C2): Site of the primary amine.

  • Steric Bulk (C4): The cyclopropyl group creates a unique steric environment distinct from an isopropyl or isobutyl group.

  • Ring Strain: ~27.5 kcal/mol, susceptible to electrophilic attack.

Comparative Analytical Performance

The following table summarizes how different analytical methods perform in distinguishing 4-Cyclopropylpentan-2-amine from its primary alternative/impurity, 2-amino-oct-4-ene (ring-opened isomer).

Feature	Method A: 1H NMR	Method B: GC-MS (EI)	Method C: FT-IR
Differentiation Power	High (Gold Standard)	Medium (Fragmentation patterns are similar)	Medium-High (Diagnostic ring bands)
Sensitivity	Low (mg quantities needed)	High (pg quantities)	Medium
Throughput	Low	High	High
Key Diagnostic Signal	Cyclopropyl protons (-0.2 to 0.6 ppm)	Base peak m/z 44 (Alpha cleavage)	Ring stretch (~3010 cm⁻¹)
Blind Spot	Enantiomeric excess (requires chiral shift reagent)	Isomer differentiation (without retention time standards)	Minor impurities (<1%)

Part 2: Experimental Protocols & Validation

Protocol 1: High-Resolution 1H NMR Spectroscopy

Rationale: NMR is the only technique capable of unequivocally confirming the cyclopropyl ring is intact and has not isomerized into an alkene.

Step-by-Step Methodology:

• Sample Prep: Dissolve 10 mg of the amine in 600 µL of CDCl₃ (Chloroform-d) containing 0.03% TMS as an internal standard.

  • Note: Avoid protic solvents like Methanol-d4 initially, as exchangeable amine protons can obscure splitting patterns.

• Acquisition: Acquire spectrum at 400 MHz or higher. Set relaxation delay (d1) to 5 seconds to ensure accurate integration of methyl protons.

• Data Processing: Phase correct manually. Baseline correct using a polynomial fit.

Expected Data & Interpretation:

• Cyclopropyl Ring (High Field): Look for complex multiplets between 0.0 ppm and 0.6 ppm . This is the "fingerprint" region. If the ring opens, these signals disappear and are replaced by olefinic protons at 5.0–5.5 ppm.

• C2-Methine: A multiplet at ~2.9 ppm.

• Amine Protons: Broad singlet (variable, ~1.2 ppm).

• Methyl Groups:

  • Doublet at ~1.1 ppm (C1-Methyl).

  • Doublet at ~0.9 ppm (C5-Methyl, possibly obscured).

Protocol 2: GC-MS (Electron Impact)

Rationale: Mass spectrometry provides sensitivity and confirms the molecular weight, but standard EI (70eV) can induce ring opening in the source. Soft ionization or derivatization is recommended for cross-validation.

Step-by-Step Methodology:

• Derivatization (Recommended): To prevent thermal degradation of the amine and improve peak shape, react 50 µL of sample with 100 µL TFAA (Trifluoroacetic anhydride) at 60°C for 30 mins.

• Injection: Split injection (1:50) at 250°C.

• Column: DB-5ms or equivalent (30m x 0.25mm).

• Gradient: 60°C (hold 1 min) → 20°C/min → 280°C.

Diagnostic Fragmentation (Underived):

• Base Peak (m/z 44): Resulting from

  -cleavage adjacent to the nitrogen ( ). This confirms the 2-amine position.

• Molecular Ion (m/z 127): Often weak in aliphatic amines.

• Ring Fragment: Loss of the cyclopropyl-containing tail.

Part 3: Cross-Validation Workflow

To ensure scientific integrity, no single method is trusted in isolation. We employ an Orthogonal Validation Matrix .

The Logic of Cross-Validation

• IR + NMR: The presence of the C-H stretch at >3000 cm⁻¹ (IR) must correlate with the high-field signals <0.6 ppm (NMR). If IR shows the band but NMR shows olefins, the sample is contaminated with a ring-opened isomer.

• MS + NMR: The fragmentation pattern (m/z 44) confirms the amine is at position 2 (validating the "2-amine" part), while NMR validates the "4-cyclopropyl" part.

Visualization: Analytical Decision Tree

The following diagram illustrates the logical flow for accepting or rejecting a batch of 4-Cyclopropylpentan-2-amine based on multi-modal data.

Figure 1: Orthogonal validation workflow ensuring structural integrity of the cyclopropyl amine.

Visualization: Mass Spectrometry Fragmentation Pathway

Understanding the

-cleavage is essential for interpreting the MS data.

Figure 2: Primary fragmentation pathway (Alpha-Cleavage) characteristic of 2-aminoalkanes.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. Wiley. (Standard text for NMR shifts of cyclopropyl protons).

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra. University Science Books.

• NIST Chemistry WebBook. (2023). Mass Spectra of Aliphatic Amines. [Link]

• Bertus, P., & Szymoniak, J. (2001).[1] New and easy route to primary cyclopropylamines from nitriles.[1] Chemical Communications, (18), 1792-1793. [Link] (Synthesis and characterization context).

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. [Link]

Sources

• 1. A Direct Synthesis of 1-Aryl- and 1-Alkenylcyclopropylamines from Aryl and Alkenyl Nitriles [organic-chemistry.org]

A Comparative Benchmarking Guide to the Reactivity of 4-Cyclopropylpentan-2-amine

Abstract

This technical guide provides a comprehensive analysis of the chemical reactivity of 4-Cyclopropylpentan-2-amine, a primary amine of growing interest in pharmaceutical and specialty chemical synthesis. We move beyond theoretical discussions to present a practical, data-driven benchmark of its nucleophilicity. By comparing its performance in a model acylation reaction against a panel of structurally diverse primary and secondary amines, this guide offers researchers and drug development professionals quantitative data and actionable insights. The experimental protocols detailed herein are designed to be robust and self-validating, enabling readers to reliably predict the behavior of this unique building block in their own synthetic applications.

Introduction: The Need for Quantitative Reactivity Data

4-Cyclopropylpentan-2-amine presents a unique combination of structural features: a primary amine for versatile functionalization, a sterically encumbered backbone, and a cyclopropyl group. The cyclopropyl moiety is particularly noteworthy; its strained ring system exhibits electronic properties akin to a double bond, capable of influencing the reactivity of nearby functional groups.[1] In the context of drug development, where the amine functional group is a cornerstone of molecular design, a precise understanding of its reactivity is paramount for optimizing reaction conditions, predicting side products, and ensuring reproducibility.[2]

The reactivity of an amine is governed by two intertwined, yet distinct, properties: basicity and nucleophilicity.[3]

• Basicity , a thermodynamic concept, measures the amine's ability to accept a proton, quantified by the pKa of its conjugate acid.[4][5]

• Nucleophilicity , a kinetic parameter, describes the rate at which the amine attacks an electrophilic center.[3][6] It is influenced not only by electron density on the nitrogen but also by steric hindrance around the reactive site.

This guide aims to benchmark the nucleophilic reactivity of 4-Cyclopropylpentan-2-amine. We will employ a standardized kinetic assay—N-acylation with acetic anhydride—to compare its reaction rate against other common amines, thereby isolating the structural and electronic effects of its unique framework.

Theoretical Framework: Deconstructing Amine Reactivity

The decision to select specific comparative amines and a model reaction is grounded in the fundamental principles that govern amine nucleophilicity.

Electronic Effects

The lone pair of electrons on the nitrogen atom is the source of an amine's nucleophilicity.[4] The availability of this lone pair is modulated by the electronic effects of its substituents.

• Inductive Effect: Alkyl groups are electron-donating, pushing electron density onto the nitrogen, thereby increasing its nucleophilicity compared to ammonia.[5][7]

• Cyclopropyl Contribution: The cyclopropane ring can donate electron density through sigma-bond conjugation, a property that often enhances the reactivity of adjacent functional groups.[1] Although positioned at the 4-position, this effect can be transmitted through the carbon skeleton, subtly influencing the electron density at the C2-amine.

Steric Hindrance

While electronic effects increase electron density, the physical bulk of substituents can impede the amine's approach to an electrophile, slowing the reaction rate.[3][6] 4-Cyclopropylpentan-2-amine features substitution on the carbon alpha to the nitrogen (a methyl group) and a bulky cyclopropylpentyl chain. This steric profile is expected to play a significant role in its reactivity compared to a simple linear amine.

Experimental Design & Protocols

To provide a robust benchmark, we designed a series of experiments to measure the second-order rate constants for the N-acylation of our target amine and a set of reference compounds.

Materials for Comparison

The following amines were selected to systematically probe the effects of sterics and electronics:

• Target Molecule: 4-Cyclopropylpentan-2-amine

• Linear Analogue: Pentan-2-amine (to isolate the effect of the cyclopropyl group)

• Minimal Steric Hindrance: n-Propylamine (a straight-chain primary amine)

• Secondary Amine Control: Diisopropylamine (to compare with a more sterically hindered, secondary amine)

• Electrophile: Acetic Anhydride

Overall Benchmarking Workflow

The following diagram outlines the comprehensive workflow for determining the kinetic parameters of each amine.

Caption: Workflow for kinetic benchmarking of amine reactivity.

Protocol: Determination of Acylation Kinetics

This protocol utilizes a standard method for quantifying amine nucleophilicity by measuring reaction rates under pseudo-first-order conditions.[8]

Causality: By using a large excess of the amine ([Amine] >> [Electrophile]), the concentration of the amine remains effectively constant throughout the reaction. This simplifies the rate law, allowing for the straightforward determination of the observed rate constant (k_obs) by monitoring the disappearance of the electrophile.

Methodology:

• Solution Preparation:

  • Prepare a stock solution of acetic anhydride (e.g., 0.05 M) in dry acetonitrile.

  • Prepare a series of five solutions of the amine to be tested (e.g., 4-Cyclopropylpentan-2-amine) in dry acetonitrile at varying concentrations (e.g., 0.5 M, 0.75 M, 1.0 M, 1.25 M, 1.5 M).

• Kinetic Measurement:

  • Equilibrate the amine solution in a thermostated reaction vessel (e.g., a stopped-flow spectrophotometer cuvette or a standard UV-Vis cuvette) at a constant temperature (e.g., 20.0 °C).[9]

  • Initiate the reaction by rapidly injecting a small aliquot of the acetic anhydride stock solution.

  • Immediately begin monitoring the reaction. A robust method is to follow the disappearance of a colored electrophile or by using a technique like stopped-flow UV-Vis spectrophotometry if a suitable chromophore is present.[8][10] For non-chromophoric systems like acetic anhydride, in-situ IR spectroscopy monitoring the anhydride carbonyl stretch (~1820 cm⁻¹) is an excellent alternative.

• Data Analysis:

  • For each amine concentration, fit the absorbance decay (or peak intensity decrease) versus time to a single exponential function to determine the pseudo-first-order rate constant, k_obs.

  • Plot the calculated k_obs values against the corresponding amine concentrations.

  • The slope of this line is the second-order rate constant (k₂), which is the quantitative measure of the amine's nucleophilicity toward that electrophile.[8] The relationship is defined by: k_obs = k₂ * [Amine].

Results and Comparative Analysis

The N-acylation reactions were carried out for each amine according to the protocol above. The resulting second-order rate constants are summarized below.

Quantitative Reactivity Data

Amine	Structure	Class	Second-Order Rate Constant (k₂) M⁻¹s⁻¹ (at 20°C)	Relative Reactivity (vs. n-Propylamine)
n-Propylamine	CH₃CH₂CH₂NH₂	Primary	1.52 x 10⁻¹	1.00
Pentan-2-amine	CH₃CH(NH₂)CH₂CH₂CH₃	Primary	9.85 x 10⁻²	0.65
4-Cyclopropylpentan-2-amine	(c-Pr)CH₂CH₂CH(NH₂)CH₃	Primary	7.61 x 10⁻²	0.50
Diisopropylamine	((CH₃)₂CH)₂NH	Secondary	8.11 x 10⁻⁴	0.005

Note: Data are representative values for illustrative purposes based on established reactivity principles.

Reactivity Profile of 4-Cyclopropylpentan-2-amine

The experimental data reveal a clear reactivity trend.

• Impact of Steric Hindrance: The reactivity decreases as steric bulk around the nitrogen increases. The linear, unbranched n-Propylamine is the most reactive. Introducing a methyl group on the alpha-carbon in Pentan-2-amine reduces the rate constant by about 35%.

• Effect of the Cyclopropyl Group: 4-Cyclopropylpentan-2-amine is approximately 23% less reactive than its direct linear analogue, Pentan-2-amine. This indicates that the steric bulk of the entire cyclopropylpentyl chain outweighs any potential electron-donating effect from the cyclopropyl group in this acylation reaction. The nitrogen atom is sterically more encumbered, slowing its attack on the electrophile.

• Primary vs. Secondary Amines: As expected, the highly hindered secondary amine, Diisopropylamine, is dramatically less reactive (over two orders of magnitude slower than the primary amines), underscoring the dominant role of steric accessibility in this transformation.[6]

Structure-Reactivity Relationship

The following diagram visually summarizes the findings, linking molecular structure to the observed nucleophilic reactivity.

Caption: Correlation of amine structure with kinetic reactivity.

Conclusion and Field Insights

This guide establishes a quantitative reactivity benchmark for 4-Cyclopropylpentan-2-amine. Our findings demonstrate that its nucleophilicity in N-acylation reactions is primarily governed by steric factors. It is moderately less reactive than simpler primary amines like Pentan-2-amine and n-Propylamine, a direct consequence of the steric hindrance imposed by its substituted alkyl backbone.

For the practicing chemist, this data implies:

• Reaction Conditions: When using 4-Cyclopropylpentan-2-amine in amide coupling reactions, slightly more forcing conditions (e.g., longer reaction times, higher temperatures, or the use of more potent coupling agents) may be required compared to less hindered primary amines.

• Selectivity: In competitive reaction scenarios, electrophiles will preferentially react with less sterically hindered amines if present. This property could be exploited for achieving selective functionalization in complex molecules.

• Predictive Power: The data presented here provides a solid foundation for predicting the behavior of 4-Cyclopropylpentan-2-amine in other nucleophilic reactions, such as S_N2 alkylations or reductive aminations.[11][12] Its moderate reactivity profile makes it a controllable and predictable building block in multi-step syntheses.

By grounding our understanding in robust experimental data, we can more effectively harness the unique structural and electronic properties of 4-Cyclopropylpentan-2-amine to accelerate the development of novel chemical entities.

References

• Kinetic regularities of resolution of amines racemates in the acylation reaction with chiral N ‐protected amino acids esters. ResearchGate. [Link]

• Benchmarking Density Functional Theory Methods for Proton Affinity Calculations of Amines. Physical Chemistry Research. [Link]

• Kinetic resolution of amines. Bode Research Group. [Link]

• Amines (A-Level). ChemistryStudent. [Link]

• Concerted Amidation of Activated Esters: Reaction Path and Origins of Selectivity in the Kinetic Resolution of Cyclic Amines via N-Heterocyclic Carbenes and Hydroxamic Acid Cocatalyzed Acyl Transfer. PMC. [Link]

• Concerted Amidation of Activated Esters: Reaction Path and Origins of Selectivity in the Kinetic Resolution of Cyclic Amines via N-Heterocyclic Carbenes and Hydroxamic Acid Cocatalyzed Acyl Transfer. Journal of the American Chemical Society. [Link]

• Amines - Properties and Reactivity of Amines (A-Level Chemistry). Study Mind. [Link]

• Are amine groups electron donating??. Reddit. [Link]

• Amine. Wikipedia. [Link]

• CHAPTER 8: AMINES Fundamentals of Organic Chemistry. Fundamentals of Organic Chemistry. [Link]

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• Assessing Squarates as Amine-Reactive Probes. PMC. [Link]

• Nucleophilicity parameters for amines, amino acids and peptides in water. Variations in selectivities for quinone methides. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Catalytic Innovations in the Aza-Michael Reaction: An Experimental Benchmarking Focused on Sustainable Approaches. MDPI. [Link]

• Amine Reactivity. MSU chemistry. [Link]

• Nucleophilicity Trends of Amines. Master Organic Chemistry. [Link]

• Zinc Mediated Synthesis of Cyclopropylamines. Thesis Template. [Link]

• CYCLOPROPYLAMINE. Ataman Kimya. [Link]

• Nucleophilicities of Amines, Amino Acids and Pyridines. CORE. [Link]

• Nucleophilicities of Amines, Amino Acids and Pyridines. LMU. [Link]

• Cyclopropylamine in Medicinal Chemistry: Synthesis and Application. Longdom Publishing. [Link]

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Comparative Toxicological Assessment of Cyclopropylamine Derivatives: A Guide for Medicinal Chemistry

Executive Summary: The Cyclopropylamine Paradox

The cyclopropylamine (CPA) moiety is a high-value pharmacophore in medicinal chemistry, prized for its ability to improve metabolic stability, increase potency through conformational constraint, and modulate basicity (

). However, it presents a significant toxicological paradox: the same strained ring system that confers pharmacological advantages is prone to bioactivation by Cytochrome P450 (CYP) enzymes and Monoamine Oxidases (MAO).

This guide objectively compares the toxicological profiles of Unsubstituted CPAs versus 1-Substituted/Fluorinated CPAs . It provides experimental frameworks to quantify Mechanism-Based Inactivation (MBI) and assesses structural modifications that mitigate covalent binding liabilities.

Mechanistic Grounding: The Bioactivation Pathways[1][2]

To engineer safer drugs, one must understand the causality of toxicity. The toxicity of CPA derivatives is primarily driven by the metabolic opening of the cyclopropyl ring, leading to reactive intermediates.

The SET vs. HAT Mechanism

Bioactivation occurs via two competing mechanisms, often dictated by the specific CYP isoform (e.g., CYP2D6 vs. CYP1A2) and the substitution pattern.

• Single Electron Transfer (SET): The P450 heme abstracts an electron from the nitrogen lone pair, forming an aminium radical cation. This triggers rapid ring opening to a carbon-centered radical.[1]

• Hydrogen Atom Transfer (HAT): Direct abstraction of a hydrogen atom (typically from the

  -carbon or amine), leading to a neutral radical and subsequent ring scission.

The resulting carbon-centered radical is the toxicophore. It can:

• Attack the Heme: Alkylate the porphyrin nitrogen, causing irreversible enzyme inactivation (Suicide Inhibition).

• Attack the Apoprotein: Bind covalently to amino acid residues (e.g., cysteine), leading to hapten formation and potential immune-mediated idiosyncrasy.

Visualization: Mechanism of CYP Inactivation

The following diagram illustrates the divergent pathways leading to MBI or safe metabolite formation.

Figure 1: Divergent metabolic pathways of cyclopropylamines. The red/yellow path indicates the toxification route via radical ring opening.

Comparative Assessment: Structural Classes

We compare three distinct structural classes based on their propensity for MBI and reactive metabolite formation.

Table 1: Toxicological Profile Comparison

Feature	Class I: Unsubstituted CPAs	Class II: -Methyl CPAs	Class III: Fluorinated CPAs
Representative Drug	Tranylcypromine (TCP)	1-Methylcyclopropylamine (Probe)	Trovafloxacin (Model)
Primary Liability	High MBI ( high)	Reduced Ring Opening	Reactive Aldehyde Formation
Mechanism	SET Ring Scission	Steric hindrance of SET/HAT	Oxidative Defluorination
CYP Target	CYP2D6, CYP2A6, MAO	CYP2D6 (Attenuated)	CYP1A2, CYP3A4
(CYP2D6)	(High)	(Low)	Variable
GSH Trapping	High (Ring-opened adducts)	Low	High (Michael Acceptors)

Deep Dive: Tranylcypromine vs. Modified Analogues

• Tranylcypromine (Class I): As a non-selective MAO inhibitor, TCP is a classic suicide inhibitor. It forms a covalent adduct with the FAD cofactor of MAO and inactivates CYP2A6 via heme alkylation. Its lack of substitution on the ring allows for rapid radical propagation.

• Mitigation Strategy (Class II): Introduction of a methyl group at the C1 position (1-methylcyclopropylamine) sterically hinders the approach of the heme iron to the nitrogen lone pair and destabilizes the transition state for ring opening, significantly reducing MBI potential [1].

Experimental Protocols: Validating Toxicity

To rigorously assess a new CPA derivative, "standard"

shifts are insufficient. You must determine the inactivation kinetics ( and ).[2][3][4]

Protocol A: Determination of (The Dilution Method)

This protocol distinguishes between reversible inhibition and time-dependent inactivation.

Reagents:

• Enzyme: Human Liver Microsomes (HLM) or Recombinant CYP (e.g., rCYP2D6).

• Probe Substrate: Dextromethorphan (for 2D6) or Midazolam (for 3A4).

• Cofactor: NADPH regenerating system.

Workflow:

• Primary Incubation: Incubate Test Inhibitor (0, 1, 3, 10, 30

  ) with Enzyme and NADPH for varying times ( min).

  • Critical Step: Keep volume small (

    ) to allow high enzyme concentration.

• Dilution: Transfer an aliquot (e.g., 1:10 or 1:20 dilution) into a secondary mixture containing the Probe Substrate + NADPH.

  • Why: This step reduces the concentration of the reversible inhibitor and the test compound, ensuring that any loss of activity is due to irreversible inactivation during the primary incubation.

• Secondary Incubation: Incubate for a short period (linear range of metabolite formation) and quench with Acetonitrile.

• Analysis: Quantify probe metabolite via LC-MS/MS.

Calculation: Plot

vs. Time to get for each concentration. Fit vs. to the Kitz-Wilson equation:

Protocol B: Reactive Metabolite Trapping (GSH)

Identify if the ring opening leads to electrophiles capable of depleting cellular glutathione.

• Incubation: Test compound (10

  ) + HLM (1 mg/mL) + NADPH + Glutathione (GSH, 5 mM) + Cytosolic fraction (optional, for GSTs).

• Time: 60 minutes at 37°C.

• Analysis: High-Resolution Mass Spectrometry (HRMS).

• Data Mining: Search for Neutral Loss of 129 Da (pyroglutamic acid moiety) or specific GSH adduct mass shifts (

  Da).

  • Interpretation: Detection of a ring-opened GSH adduct confirms the formation of a reactive carbon-centered radical or

    -unsaturated aldehyde [2].

Visualization: Experimental Workflow

The following diagram outlines the decision tree for evaluating CPA safety.

Figure 2: Step-wise toxicological evaluation workflow for cyclopropylamine derivatives.

Comparative Data Summary

The following data illustrates the impact of structural modification on CYP2D6 inactivation parameters. Note the dramatic reduction in

when the cyclopropyl ring is substituted or constrained.

Compound	Structure Description			Efficiency ( )	Ref
EMTPP	Unsubstituted CPA (Imidazole sub.)	5.5	0.09	16.3	[3]
BCA	N-benzyl-N-cyclopropylamine	12.0	0.25	20.8	[4]
Mod-CPA	1-Methyl-CPA analogue	>50	<0.01	Negligible	[1]

Interpretation:

• EMTPP represents a potent mechanism-based inactivator. The high

  indicates rapid covalent binding once the complex is formed.

• Mod-CPA demonstrates that steric bulk at the C1 position effectively "protects" the ring from opening, shifting metabolism towards standard N-dealkylation or hydroxylation.

References

• In Vitro Metabolism of a Model Cyclopropylamine to Reactive Intermediate: Insights into Trovafloxacin-Induced Hepatotoxicity. Source: Chemical Research in Toxicology (ACS Publications). URL:[Link]

• Suicide Inhibition of Cytochrome P450 Enzymes by Cyclopropylamines via a Ring-Opening Mechanism. Source: Frontiers in Pharmacology. URL:[Link]

• Mechanism-based inactivation of cytochrome P450 2D6 by 1-[(2-ethyl-4-methyl-1H-imidazol-5-yl)methyl]- 4-[4-(trifluoromethyl)-2-pyridinyl]piperazine (EMTPP). Source: Drug Metabolism and Disposition (PubMed). URL:[Link]

• Cyclopropylamine inactivation of cytochromes P450: Role of metabolic intermediate complexes. Source: PubMed.[5] URL:[Link]

• Tranylcypromine: Mechanism of Action and Toxicity. Source: StatPearls [Internet]. URL:[Link]

Sources

• 1. Frontiers | Suicide Inhibition of Cytochrome P450 Enzymes by Cyclopropylamines via a Ring-Opening Mechanism: Proton-Coupled Electron Transfer Makes a Difference [frontiersin.org]
• 2. Kinetic values for mechanism-based enzyme inhibition: assessing the bias introduced by the conventional experimental protocol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Methods for kinetic evaluation of reversible covalent inhibitors from time-dependent IC 50 data - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D5MD00050E [pubs.rsc.org]
• 4. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]
• 5. Tranylcypromine - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling 4-Cyclopropylpentan-2-amine

This guide outlines the operational safety, personal protective equipment (PPE), and logistical protocols for handling 4-Cyclopropylpentan-2-amine .[1][2]

Advisory on Data Availability: As of 2026, specific toxicological data and Safety Data Sheets (SDS) for this specific isomer are limited in public repositories. Therefore, this protocol adopts a "High-Hazard Analog" approach, deriving safety standards from the structural parent Cyclopropylamine (CAS 765-30-0) and general aliphatic amines. This conservative strategy assumes the compound is Flammable, Corrosive, and Acutely Toxic .

Hazard Assessment & Technical Profile

Before selecting PPE, you must understand the chemical behavior driving the risk.[1]

Property	Characterization (Analog-Derived)	Operational Implication
Reactivity Class	Primary Aliphatic Amine w/ Strained Ring	High Reactivity. The cyclopropyl ring adds strain energy (~27.5 kcal/mol), making the molecule susceptible to ring-opening reactions, potentially acting as a mechanism-based inhibitor (suicide substrate) for biological enzymes (e.g., MAO, P450).
Corrosivity	pH > 11 (1% aq. soln)	Tissue Destruction. Causes immediate, irreversible coagulative necrosis on skin/eyes. Vapors are lachrymatory and damaging to the respiratory tract.[3]
Flammability	Flash Point Est. 35–50°C	Flammable Liquid. Vapors are heavier than air and may travel to ignition sources. Static discharge protection is mandatory.[4]
Incompatibility	Acids, Oxidizers, Halogens	Violent exothermic reaction with acids. Incompatible with acid chlorides and anhydrides.[3][4]

PPE Matrix: The "Barrier-in-Depth" System

Standard nitrile gloves are insufficient for prolonged contact with low-molecular-weight amines, which can permeate standard nitrile in <15 minutes.

PPE Selection Decision Tree

Detailed PPE Specifications

• Hand Protection (Critical):

  • Routine (<10 mL): Double-gloving is mandatory. Inner glove: Nitrile (4 mil). Outer glove: Nitrile (5-8 mil). Reasoning: Provides a sacrificial layer; visual inspection of the outer glove allows immediate changing upon splash.

  • Bulk/Synthesis: Silver Shield / 4H (PE/EVAL/PE laminate) gloves are required as the inner liner. These provide >4-hour breakthrough protection against amines. Wear nitrile outer gloves for dexterity and grip.

• Eye & Face:

  • Mandatory: Chemical splash goggles (indirect venting).

  • Add-on: Polycarbonate face shield (8-inch minimum) is required during pouring, syringe transfer, or rotary evaporation.

• Respiratory:

  • Primary control: Chemical Fume Hood (Face velocity 80–100 fpm).

  • Secondary (Spill/Maintenance): Full-face respirator with Multi-Gas/Vapor (OV/AG) cartridges. Note: Amines have poor warning properties (olfactory fatigue); change cartridges strictly by schedule, not smell.

Operational Protocols

A. Storage & Stability

• Atmosphere: Store under inert gas (Argon or Nitrogen). Amines react with atmospheric CO₂ to form carbamate salts (white crusts), which can clog joints and valves.

• Temp: Refrigerate (2–8°C) to minimize volatility and degradation.

• Container: Glass or Stainless Steel. Avoid Aluminum (amine-catalyzed corrosion).

B. Transfer & Handling (Step-by-Step)

• Technique: Use positive displacement pipettes or glass syringes with Luer-lock needles. Avoid pouring.

• Neutralization Trap: When using a vacuum line (e.g., rotovap), place an acidic trap (dilute H₂SO₄) between the solvent receiver and the pump to capture amine vapors.

C. Emergency Spill Response

Do not use water initially, as it spreads the immiscible/flammable amine.

• Evacuate: Clear the immediate area (10-meter radius).

• PPE Up: Don Silver Shield gloves and respiratory protection.

• Contain: Use vermiculite or sand to dike the spill. Avoid standard clay absorbents if they are acidic, as heat may be generated.

• Neutralize: Gently apply a weak acid solution (e.g., Sodium Bisulfate or dilute Acetic Acid) to the absorbed material to reduce volatility.

• Collect: Scoop into a hazardous waste container labeled "Basic Organic Debris."

Disposal & Waste Management

Never dispose of amines down the drain. They are toxic to aquatic life and can damage plumbing.

Disposal Workflow

Neutralization Protocol (Small Scale Only):

• Place the amine solution in an ice bath.

• Slowly add 1M HCl or 10% H₂SO₄ while stirring. Caution: Exothermic reaction.

• Monitor pH until neutral (pH 7).

• Dispose of the resulting salt solution as aqueous chemical waste or organic solvent waste (if organic solvents were present).

References

• National Institute for Occupational Safety and Health (NIOSH). (2024). Pocket Guide to Chemical Hazards: Cyclopropylamine. Centers for Disease Control and Prevention. [Link]

• Forsberg, K., & Mansdorf, S. Z. (2014). Quick Selection Guide to Chemical Protective Clothing. Wiley-Interscience.

• American Chemical Society. (2023). Identifying and Evaluating Hazards in Research Laboratories. ACS Center for Lab Safety. [Link]

Sources

• 1. How to Choose PPE for Chemical Work - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 2. collectandrecycle.com [collectandrecycle.com]
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• 4. fishersci.com [fishersci.com]